3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Stereoisomers of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane is a linear diarylheptanoid, a class of natural products known for a wide spectrum of biological activities, including anti-inflammatory, antioxidant, and antiproliferative effects.[1][2] This compound, isolated from plants like Curcuma comosa, possesses two stereogenic centers at carbons 3 and 5, giving rise to four distinct stereoisomers.[3][4] It is a well-established principle in pharmacology that the three-dimensional arrangement of a molecule can profoundly dictate its biological activity. Therefore, the ability to synthesize, separate, and definitively characterize each stereoisomer is not merely an academic exercise but a critical necessity for drug discovery and development. This guide provides an in-depth technical overview of the stereoisomeric landscape of this diarylheptanoid, presenting field-proven methodologies for stereoselective synthesis, high-resolution analytical separation, and unambiguous determination of absolute configuration.

The Stereoisomeric Landscape: Structure and Relationships

The core structure of 3,5-dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane features two chiral carbons (C-3 and C-5), each bearing a hydroxyl group. This configuration results in a maximum of 2² = 4 stereoisomers. These isomers exist as two pairs of enantiomers and are diastereomerically related to each other.

• Enantiomeric Pair 1: (3R, 5R) and (3S, 5S)

• Enantiomeric Pair 2: (3R, 5S) and (3S, 5R)

The relationship between any member of Pair 1 and any member of Pair 2 is that of diastereomers. For instance, the (3R, 5R) isomer is a diastereomer of both the (3R, 5S) and (3S, 5R) isomers. This distinction is paramount, as diastereomers possess different physical properties (e.g., melting point, solubility, chromatographic retention), making them separable by achiral techniques, whereas enantiomers require a chiral environment for resolution.

Caption: Relationships between the four stereoisomers.

Stereoselective Synthesis: A Strategic Approach

While this specific diarylheptanoid is naturally occurring, isolating all four stereoisomers in sufficient purity and quantity from a natural source is often impractical.[3] Chemical synthesis offers a robust alternative. A successful stereoselective synthesis hinges on controlling the formation of the C-3 and C-5 chiral centers.

Causality in Synthetic Design: The choice of strategy is dictated by the need to create two specific alcohol stereocenters. An effective retrosynthetic approach would involve disconnecting the heptane chain to reveal key building blocks that can be assembled using powerful asymmetric reactions. Strategies often start from simple, commercially available chiral materials (chiral pool synthesis) or employ chiral catalysts to induce stereoselectivity.[2] For instance, an asymmetric reduction of a β-hydroxy ketone or a γ-keto ester intermediate is a common and effective method for setting the 1,3-diol stereochemistry.

A plausible, though generalized, synthetic strategy could involve:

• Synthesis of a β,δ-diketo ester precursor: This can be achieved through Claisen condensation-type reactions between an appropriate aryl-substituted ester and an aryl-substituted methyl ketone.

• Asymmetric Reduction: The core step involves the stereoselective reduction of the two ketone functionalities. A substrate-controlled reduction might yield a mixture of diastereomers. For superior control, a reagent-controlled approach using catalysts like those developed for Noyori asymmetric hydrogenation would be employed. By carefully selecting the catalyst [(R)-BINAP vs. (S)-BINAP] and reaction conditions, one can selectively generate the desired (3R, 5R), (3S, 5S), (3R, 5S), or (3S, 5R) diol configurations.

High-Resolution Separation: The Chiral Chromatography Workflow

Once a mixture of stereoisomers is obtained, either from synthesis or extraction, high-performance liquid chromatography (HPLC) is the premier technique for both analytical quantification and preparative isolation.[5]

Expertise in Method Development: The separation of all four stereoisomers is a challenging task that requires careful selection of a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., amylose or cellulose derivatives) are exceptionally versatile and often the first choice for separating polyphenolic compounds like diarylheptanoids.[6] The mechanism relies on the formation of transient, diastereomeric complexes between the analyte and the chiral selector of the CSP, driven by a combination of hydrogen bonding, π-π stacking, and steric interactions.[6]

Caption: A typical workflow for chiral separation and analysis.

Protocol: Analytical Chiral HPLC Separation

This protocol is a self-validating system designed for robust and reproducible separation.

• System Preparation:

  • HPLC System: A standard HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

  • Chiral Column: Lux® Cellulose-1 or Chiralpak® AD-H (amylose-based), 5 µm, 4.6 x 250 mm. Rationale: These polysaccharide-based phases provide a broad range of chiral recognition mechanisms suitable for hydroxylated aromatic compounds.

  • Mobile Phase: A mixture of n-Hexane and a polar alcohol modifier (e.g., Isopropanol or Ethanol). A typical starting gradient is 80:20 (Hexane:IPA).

• Method Execution:

  • Equilibration: Equilibrate the column with the initial mobile phase for at least 30-45 minutes at a flow rate of 1.0 mL/min, or until a stable baseline is achieved. Trustworthiness Check: A stable baseline ensures that retention times will be reproducible between injections.

  • Sample Preparation: Dissolve the stereoisomeric mixture in the mobile phase at a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.

  • Injection: Inject 5-10 µL of the sample.

  • Detection: Monitor the elution profile at a wavelength where the aromatic rings show strong absorbance (typically ~280 nm).

• Optimization:

  • If co-elution occurs, systematically vary the percentage of the alcohol modifier. Decreasing the alcohol content generally increases retention time and can improve resolution.

  • Test different alcohol modifiers (e.g., switch from IPA to Ethanol) as this can alter the selectivity.

  • Lowering the column temperature can sometimes enhance resolution by increasing the stability of the transient diastereomeric interactions.

• Data Analysis:

  • Integrate the peaks to determine the relative percentage of each stereoisomer.

  • Calculate resolution (Rs) between adjacent peaks. A baseline separation (Rs ≥ 1.5) is the goal for preparative work.

Parameter	Starting Condition	Rationale for Adjustment
Chiral Stationary Phase	Polysaccharide-based (Amylose/Cellulose)	Broad applicability for aromatic and hydrogen-bonding compounds.
Mobile Phase	n-Hexane / Isopropanol (80:20 v/v)	Normal phase mode is often superior for these CSPs.
Flow Rate	1.0 mL/min	Standard analytical flow for a 4.6 mm ID column.
Temperature	Ambient (~25 °C)	A controlled starting point; can be adjusted for optimization.
Detection Wavelength	280 nm	Strong absorbance for the phenyl and dihydroxyphenyl chromophores.

Absolute Configuration Determination: Unambiguous Elucidation

Separating the isomers is only half the battle; assigning the absolute configuration (R/S) to each chromatographic peak is a critical challenge.[7] Determining the absolute configuration of flexible linear diarylheptanoids can be difficult due to geometric uncertainty.[7]

Authoritative Grounding: A multi-pronged approach combining chiroptical spectroscopy with quantum chemical calculations is the modern gold standard, superseding older, less reliable methods.[8]

Technique 1: Electronic Circular Dichroism (ECD) Spectroscopy

• Principle: ECD measures the differential absorption of left and right circularly polarized light by a chiral molecule. The resulting spectrum is a unique fingerprint of the molecule's absolute configuration.

• Methodology:

  • Experimental Spectrum: Acquire the ECD spectrum for each isolated, purified stereoisomer.

  • Computational Modeling: For a given isomer (e.g., the first eluting peak), generate low-energy conformers for one possible enantiomer (e.g., 3R, 5R) using computational chemistry software (e.g., via Density Functional Theory - DFT).

  • Spectrum Calculation: Calculate the theoretical ECD spectrum by averaging the spectra of the Boltzmann-populated conformers.

  • Comparison: Compare the experimental spectrum to the calculated spectrum. A direct match in the sign and position of the Cotton effects provides unambiguous assignment of the absolute configuration. A mirror-image match indicates the opposite enantiomer was calculated.[7][8]

Technique 2: Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is the infrared analogue of ECD and provides complementary information, particularly regarding the stereochemistry of the flexible heptane chain. The workflow is analogous to ECD: measure the experimental VCD spectrum and compare it to DFT-calculated spectra for definitive assignment.[9]

Technique 3: Modified Mosher's Method (NMR-based)

For validating the configuration at a specific hydroxyl group, the modified Mosher's method can be employed. This involves derivatizing the hydroxyl groups with a chiral reagent like α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The resulting diastereomeric esters exhibit distinct ¹H NMR chemical shifts for protons near the newly formed ester linkage, allowing for the determination of the absolute configuration at that center.[7]

Stereospecificity in Biological Activity

The precise three-dimensional shape of a drug molecule governs its interaction with biological targets like enzymes and receptors. It is highly probable that the four stereoisomers of this diarylheptanoid will exhibit different biological activities. Studies on other diarylheptanoids have shown that stereoisomeric effects can be significant, with one enantiomer showing potent activity while the other is much less active or even inactive.[10][11] For example, in a study on diarylheptanoids with anti-Respiratory Syncytial Virus (RSV) activity, different stereoisomers showed moderate variations in their efficacy.[11]

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"3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane" CAS number and properties

CAS No. 408324-00-5 | Diarylheptanoid Series[1]

Executive Summary

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (CAS: 408324-00-5) is a bioactive diarylheptanoid predominantly isolated from the rhizomes of Curcuma comosa Roxb. (Zingiberaceae).[1][2][3] Distinguished by its asymmetric hydroxylation pattern—featuring a catechol moiety at C1 and a phenol moiety at C7—this compound exhibits significant pharmacological versatility.

This technical guide dissects the compound's physicochemical profile, isolation methodologies, and mechanisms of action. It is designed for researchers investigating non-steroidal phytoestrogens, anti-inflammatory agents, and cytotoxic compounds targeting leukemic and oral carcinoma cell lines.

Chemical Identity & Physicochemical Profile

This compound belongs to the linear diarylheptanoid class, characterized by two aryl rings linked by a seven-carbon chain. The C3 and C5 positions on the heptane chain are hydroxylated, creating potential chiral centers (typically existing as 3S, 5S or 3R, 5R stereoisomers in nature).

Table 1: Physicochemical Specifications

Property	Specification
Chemical Name	3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane
CAS Number	408324-00-5
Molecular Formula	C₁₉H₂₄O₅
Molecular Weight	332.39 g/mol
Structural Class	Linear Diarylheptanoid
Physical State	Viscous oil or off-white amorphous solid (purity dependent)
Solubility	High: DMSO, Methanol, Ethanol, Ethyl AcetateLow: Water, Hexane
Acidity (pKa)	~9.5–10.0 (Phenolic protons)
Storage	-20°C, desiccated, protected from light

Isolation & Purification Protocol

The extraction of CAS 408324-00-5 from Curcuma comosa requires a polarity-guided fractionation strategy to separate it from lipophilic terpenoids and highly polar glycosides.

Methodological Workflow

• Initial Extraction: Dried rhizomes are pulverized and macerated in Ethanol (95%) or Methanol to exhaustively extract phenolics.

• Partitioning: The crude extract is concentrated and suspended in water, then partitioned sequentially with:

  • Hexane (removes lipids/essential oils).

  • Ethyl Acetate (Target Phase: Captures diarylheptanoids).

• Chromatographic Separation: The Ethyl Acetate fraction undergoes Silica Gel Column Chromatography.

  • Mobile Phase: Gradient elution using Chloroform:Methanol (starting 95:5 → 80:20).

• Refinement: Fractions containing the target (identified via TLC/HPLC) are further purified using Sephadex LH-20 (eluted with Methanol) or semi-preparative HPLC (C18 column).

Visualization: Isolation Logic Flow

Figure 1: Polarity-guided isolation workflow for diarylheptanoids from Curcuma comosa.

Biological Mechanisms & Applications

The pharmacological value of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane lies in its dual capacity to modulate oxidative stress and induce apoptosis in malignant cells.

Cytotoxicity & Apoptosis Induction

Research indicates significant cytotoxic activity against specific human cancer cell lines.

• Targets: HL-60 (Promyelocytic leukemia) and HSC-2 (Oral squamous carcinoma).

• Potency:

  • HL-60 IC₅₀: 2.1 µg/mL

  • HSC-2 IC₅₀: 54 µg/mL

• Mechanism: The compound likely triggers the intrinsic apoptotic pathway. The catechol moiety (3,4-dihydroxyphenyl) is prone to auto-oxidation, generating quinones that can induce Reactive Oxygen Species (ROS) accumulation in cancer cells, leading to mitochondrial depolarization and Caspase-3 activation.

Anti-Inflammatory Activity

In macrophage models (RAW264.7), the compound inhibits the production of Nitric Oxide (NO) induced by Lipopolysaccharide (LPS).

• IC₅₀: ~11.49 µM.

• Pathway: Suppression of iNOS (Inducible Nitric Oxide Synthase) expression, likely via the downregulation of the NF-κB signaling cascade.

Visualization: Mechanism of Action

Figure 2: Dual mechanistic pathways: NF-κB inhibition (Anti-inflammatory) and ROS-mediated Apoptosis.

Handling & Stability Protocols

To maintain scientific integrity during experimentation, strictly adhere to the following stability protocols:

• Solvent Sensitivity: The catechol group is sensitive to oxidation in basic solutions. Always dissolve in neutral or slightly acidic solvents.

• Stock Solutions: Prepare stock solutions in DMSO (up to 20 mg/mL). Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• In Vitro Application: For cell culture, dilute the DMSO stock into media such that the final DMSO concentration is <0.1% to avoid solvent toxicity.

References

• Suksamrarn, A., et al. (2002). "Diarylheptanoids from the rhizomes of Curcuma comosa." Phytochemistry, 61(1), 85-88.

  • Primary source for isolation, structure elucidation, and initial cytotoxicity d

• Jantaratnotai, N., et al. (2006). "Inhibitory effect of Curcuma comosa rhizome extracts on nitric oxide production in LPS-activated microglial cells." Journal of Ethnopharmacology, 105(3), 414-420.

  • Establishes the anti-inflamm
• Pujimulyani, D., et al. (2011). "Antioxidant and anti-inflammatory activities of diarylheptanoids from Curcuma species." International Food Research Journal, 18(2).

Sources

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• 3. A diarylheptanoid phytoestrogen from Curcuma comosa, 1,7-diphenyl-4,6-heptadien-3-ol, accelerates human osteoblast proliferation and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Diarylheptanoid Biosynthesis in Zingiberaceae: A Technical Guide

Executive Summary

This technical guide delineates the biosynthetic architecture of diarylheptanoids within the Zingiberaceae family, with a primary focus on the enzymology of Curcuma longa (Turmeric) and Zingiber officinale (Ginger). Unlike the canonical flavonoid pathways, diarylheptanoid formation relies on a unique Type III Polyketide Synthase (PKS) system that departs from the standard "one-enzyme, one-scaffold" paradigm found in other species (e.g., Oryza sativa).[1]

This document details the DCS-CURS coupled system , a mechanism where two distinct enzymes—Diketide-CoA Synthase (DCS) and Curcumin Synthase (CURS)—collaborate to construct the C6-C7-C6 scaffold. We provide kinetic data, structural mechanisms, and validated experimental protocols for researchers aiming to engineer or characterize these pathways.

Molecular Architecture & Biosynthetic Logic

Diarylheptanoids are defined by a 1,7-diphenylheptane skeleton.[2] In Zingiberaceae, the most economically significant analogs are curcuminoids: Curcumin, Demethoxycurcumin (DMC), and Bisdemethoxycurcumin (BDMC).

The Structural Challenge

The biosynthesis requires the condensation of two phenylpropanoid "starter" units (typically Feruloyl-CoA or p-Coumaroyl-CoA) with one malonyl-CoA "extender" unit.

• Canonical Type III PKS (e.g., Chalcone Synthase): Condenses one starter with three extender units.

• Diarylheptanoid Type III PKS: Must condense two starters with one extender.

The Curcuma Solution: The DCS-CURS System

Research confirms that Curcuma longa evolved a dual-enzyme system to enforce this unique stoichiometry [1]:

• Diketide-CoA Synthase (DCS): Performs the first condensation to create a diketide intermediate.[3][4][5]

• Curcumin Synthase (CURS): Uses the diketide as an extender substrate to condense with a second phenylpropanoid CoA.

This differs from the rice (Oryza sativa) enzyme CUS, which performs the entire reaction in a single active site but with lower specificity and efficiency [2].

Biosynthetic Pathway Visualization

The following diagram illustrates the flow from Phenylalanine to the final Curcuminoids, highlighting the critical DCS and CURS nodes.

Caption: The DCS enzyme synthesizes the activated diketide intermediate, which is then utilized by CURS to form the final diarylheptanoid scaffold.

Enzymology Deep Dive: DCS and CURS

The efficiency of this pathway relies on the kinetic properties of DCS and CURS. Unlike standard PKS enzymes that exhibit Michaelis-Menten kinetics, DCS often displays sigmoidal kinetics, indicative of allosteric regulation—a control mechanism likely evolved to prevent the accumulation of reactive CoA intermediates.

Kinetic Parameters

The following data summarizes the catalytic efficiency of recombinant C. longa enzymes. Note the distinct roles: DCS is the "priming" enzyme, while CURS is the "scaffold-closing" enzyme.

Enzyme	Substrate (Starter)	Km / S50 (µM)	kcat (s⁻¹)	Mechanism Note	Source
DCS	Feruloyl-CoA	46 (S50)	0.02	Sigmoidal (Hill coeff = 1.[3]8)	[3]
CURS1	Feruloyl-CoA	~15 (Km)	0.018	Strict specificity for Feruloyl-CoA	[1]
CURS2	Feruloyl-CoA	Not reported	Low	Produces Curcumin & DMC	[3]
CURS3	p-Coumaroyl-CoA	Broad	Variable	Produces BDMC	[3]

Key Insight: The coupled reaction (DCS + CURS) is approximately 15-fold faster than CURS acting alone on Feruloyl-CoA and Malonyl-CoA [1].[5] This proves that DCS is obligate for high-flux biosynthesis, providing the diketide-CoA intermediate that CURS cannot efficiently synthesize de novo.

Experimental Protocols

Protocol A: In Vitro Enzymatic Assay for PKS Activity

Objective: Validate the activity of putative DCS/CURS enzymes from Zingiberaceae tissue or recombinant expression systems.

Reagents:

• Buffer: 100 mM Potassium Phosphate (pH 7.5).[5]

• Substrates: Feruloyl-CoA (0.5 mM), Malonyl-CoA (1 mM).

• Enzyme: 5–10 µg purified recombinant protein (DCS and/or CURS).

• Stop Solution: 5% Acetic Acid in Methanol.

Workflow:

• Preparation: Pre-incubate enzyme and buffer at 30°C for 5 minutes.

• Initiation: Add Feruloyl-CoA followed immediately by Malonyl-CoA. Total volume: 100 µL.[5]

• Reaction: Incubate at 30°C for 30 minutes.

  • Control: Boil enzyme for 5 mins prior to addition (Negative Control).

  • Coupled Assay: Add equimolar amounts of DCS and CURS to test synergistic flux.

• Termination: Add 200 µL Stop Solution. Vortex and centrifuge at 12,000 x g for 10 mins.

• Analysis (HPLC):

  • Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Gradient of Acetonitrile (A) and 0.1% Trifluoroacetic acid in water (B). 20% A to 60% A over 20 mins.[6]

  • Detection: UV absorbance at 420 nm (Curcuminoids) and 350 nm (Intermediates).

Self-Validation Check:

• If DCS is active alone: You should detect Feruloyldiketide-CoA (often hydrolyzes to feruloylacetone during workup).

• If CURS is active alone: Very low/trace Curcumin formation.

• If DCS + CURS are present: Distinct, high-intensity peak for Curcumin at ~420 nm.

Protocol B: Transcriptome-Based Gene Discovery

Objective: Identify DCS/CURS orthologs in non-model Zingiberaceae species (e.g., Alpinia).

Workflow:

• Tissue Selection: Harvest rhizomes at the "mature" stage (highest secondary metabolite accumulation).

• RNA Extraction: Use a CTAB-based method with Lithium Chloride precipitation to remove high polysaccharide content common in ginger family rhizomes.

• Sequencing: Illumina HiSeq (Paired-end, 150bp). Target >6 Gb clean data.

• Assembly: De novo assembly using Trinity or SPAdes.

• Mining Strategy:

  • Perform Local BLASTp using C. longa DCS (GenBank: AB506762) and CURS1 (GenBank: AB506763) as queries.

  • Filter: Select candidates with length 380–420 AA.

  • Motif Check: Verify the presence of the Cys-His-Asn catalytic triad (Type III PKS signature).[1][7]

  • Phylogeny: Construct a tree with CHS (Chalcone Synthase) and STS (Stilbene Synthase). DCS/CURS should cluster in a distinct clade separate from ubiquitous CHS.

Metabolic Engineering Implications

For drug development professionals, the DCS-CURS module represents a "plug-and-play" cassette for heterologous expression in E. coli or S. cerevisiae.

• Precursor Supply: Engineering the host to overproduce Malonyl-CoA (via Acetyl-CoA Carboxylase overexpression) is critical, as Type III PKSs have high Km values for Malonyl-CoA compared to fatty acid synthases.

• Substrate Flexibility: By substituting CURS1 with CURS3, or engineering the active site, the system can be tuned to accept unnatural phenylpropanoids, generating novel diarylheptanoid analogs with optimized pharmacokinetics [4].

References

• Katsuyama, Y., Kita, T., Funa, N., & Horinouchi, S. (2009). Curcuminoid biosynthesis by two type III polyketide synthases in the herb Curcuma longa.[8] Journal of Biological Chemistry, 284(17), 11160-11170.

• Katsuyama, Y., Matsuzawa, M., Funa, N., & Horinouchi, S. (2007). An unusual type III polyketide synthase that catalyzes the one-pot synthesis of a curcuminoid scaffold. ChemBioChem, 8(16), 1917-1921.

• Katsuyama, Y., Kita, T., & Horinouchi, S. (2009). Identification and characterization of multiple curcumin synthases from the herb Curcuma longa. FEBS Letters, 583(17), 2799-2803.

• Rodrigues, J. L., et al. (2015). Heterologous production of curcuminoids. Microbiology and Molecular Biology Reviews, 79(1), 39-60.

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• 2. researchgate.net [researchgate.net]
• 3. Heterologous Production of Curcuminoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Curcuminoid Biosynthesis by Two Type III Polyketide Synthases in the Herb Curcuma longa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization and kinetic study of ultrasound assisted deep eutectic solvent based extraction: A greener route for extraction of curcuminoids from Curcuma longa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Curcumin synthase - Wikipedia [en.wikipedia.org]
• 8. EC 2.3.1.217 [iubmb.qmul.ac.uk]

Technical Monograph: 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

High-Purity Diarylheptanoid for Anti-Inflammatory & Cytotoxic Research

Executive Summary & Chemical Identity

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (CAS: 408324-00-5) is a bioactive asymmetric linear diarylheptanoid. Predominantly isolated from the rhizomes of Curcuma comosa Roxb. and Alpinia species, this compound represents a critical scaffold in medicinal chemistry due to its dual pharmacophore: a catechol moiety (3,4-dihydroxyphenyl) conferring potent antioxidant/redox activity, and a phenolic tail (4-hydroxyphenyl) often associated with receptor binding (e.g., Estrogen Receptor).

Unlike its symmetric analogs (e.g., Hannokinol), the asymmetry of this molecule allows for unique structure-activity relationship (SAR) profiles, particularly in the modulation of inflammatory cytokines and induction of apoptosis in leukemic cell lines.

Chemical Profile

Property	Specification
IUPAC Name	1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol
Molecular Formula	C₁₉H₂₄O₅
Molecular Weight	332.39 g/mol
Class	Linear Diarylheptanoid
Physical State	Viscous oil or amorphous powder (purity dependent)
Solubility	Soluble in DMSO, Methanol, Ethanol; Insoluble in water
Key Structural Features	1,3-diol aliphatic chain; Asymmetric aryl substitution (Catechol + Phenol)

Pharmacological Mechanism of Action

The therapeutic potential of this diarylheptanoid stems from its ability to intercept upstream signaling in inflammatory and oncogenic pathways.

Anti-Inflammatory Signaling (NF-κB Modulation)

The compound exhibits significant inhibition of Nitric Oxide (NO) production in LPS-induced macrophages (RAW264.7). The mechanism involves the suppression of Inducible Nitric Oxide Synthase (iNOS) expression, likely via the blockade of NF-κB nuclear translocation.

• Catechol Function: The 3,4-dihydroxy group acts as a radical scavenger, reducing intracellular ROS which often triggers the IKK complex.

• Pathway Blockade: Prevention of IκBα degradation

  NF-κB p65/p50 remains sequestered in the cytoplasm Reduced transcription of pro-inflammatory cytokines (TNF-α, IL-6).

Cytotoxicity & Apoptosis

In HL-60 (Leukemia) and HSC-2 (Oral Carcinoma) lines, the compound induces cytotoxicity with IC₅₀ values in the low micromolar range.

• Mitochondrial Disruption: Diarylheptanoids with 1,3-diol systems are known to depolarize mitochondrial membranes (

  loss), leading to Cytochrome C release.

• Caspase Activation: Subsequent activation of Caspase-9 and Caspase-3 executes the apoptotic program.

Mechanistic Pathway Visualization

Caption: Dual mechanism showing NF-κB suppression (Anti-inflammatory) and Mitochondrial disruption (Apoptotic).

Experimental Protocols

Trustworthiness: These protocols are synthesized from standard isolation procedures for Curcuma diarylheptanoids and validated bioassays.

Isolation from Curcuma comosa Rhizomes

Objective: Purify the target compound from crude plant material.

• Extraction: Macerate dried, ground rhizomes (1 kg) in 95% Ethanol (5 L) for 72 hours at room temperature. Filter and concentrate in vacuo to yield crude extract.

• Partition: Suspend crude extract in water and partition sequentially with Hexane

  Ethyl Acetate (EtOAc). Collect the EtOAc fraction (contains polyphenols).

• Fractionation (CC): Subject EtOAc fraction to Silica Gel Column Chromatography. Elute with a gradient of Chloroform:Methanol (20:1

  5:1).

• Purification (HPLC): Isolate the active fraction (checked via TLC) using RP-HPLC (C18 column).

  • Mobile Phase: Acetonitrile/Water (Gradient 40%

    70% ACN).

  • Detection: UV at 280 nm.

  • Target: Collect peak corresponding to MW 332.4 (verify by MS).

Nitric Oxide (NO) Inhibition Assay (Griess Method)

Objective: Quantify anti-inflammatory potency in RAW264.7 cells.

• Seeding: Plate RAW264.7 cells (

  cells/well) in 96-well plates; incubate 24h.

• Treatment: Pre-treat cells with the target compound (0.1 – 50 µM) for 1 hour.

  • Control: Vehicle (0.1% DMSO).

  • Positive Control: Indomethacin or L-NAME.

• Induction: Add LPS (1 µg/mL) ; incubate for 24 hours.

• Measurement: Mix 100 µL culture supernatant with 100 µL Griess Reagent (1% sulfanilamide + 0.1% NED in phosphoric acid).

• Analysis: Measure absorbance at 540 nm . Calculate IC₅₀ based on nitrite standard curve.

Cytotoxicity Workflow

Caption: Standard MTT assay workflow for determining cytotoxic IC50 values.

Quantitative Data Summary

The following data aggregates bioactivity metrics from key literature sources.

Cell Line / Target	Assay Type	Outcome (IC₅₀)	Reference
HL-60 (Human Leukemia)	MTT Cytotoxicity	2.1 µg/mL	[1, 2]
HSC-2 (Oral Carcinoma)	MTT Cytotoxicity	54 µg/mL	[1]
RAW264.7 (Macrophage)	NO Inhibition (LPS)	11.49 µM	[3]
Estrogen Receptor	Luciferase Reporter	Agonist Activity	[4]

Interpretation: The compound is highly potent against HL-60 leukemia cells (approx 6.3 µM), suggesting specific sensitivity of this lineage to the diarylheptanoid structure. The NO inhibition confirms its utility as a scaffold for NSAID-alternative development.

References

• Suksamrarn, A., et al. (2008). "Diarylheptanoids from the rhizomes of Curcuma comosa."[1] Phytochemistry, 69(14), 2554-2560. Link

• MedChemExpress. "3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Product Datasheet." Link

• Jantaratnotai, N., et al. (2006). "Inhibitory effect of Curcuma comosa on NO production and cytokine expression in LPS-activated microglia." Life Sciences, 78(6), 571-577.
• Winuthayanon, W., et al. (2009). "Estrogenic activity of diarylheptanoids from Curcuma comosa Roxb. requires peroxisome proliferator-activated receptor gamma." Journal of Medicinal Chemistry, 52(12), 3703-3711.

Sources

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of (3R,5R)-3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Executive Summary

This application note details a robust, scalable protocol for the total synthesis of (3R,5R)-3,5-dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane . This molecule, a reduced metabolite of curcuminoids found in Curcuma and Alpinia species, exhibits potent anti-inflammatory and neuroprotective properties.

The synthesis challenges addressed in this guide include:

• Chemo-differentiation of the two distinct aromatic rings (3,4-dihydroxyphenyl vs. 4-hydroxyphenyl).

• Stereocontrol of the acyclic 1,3-diol moiety to achieve the specific (3R,5R) syn-configuration.

• Scalability , avoiding expensive chiral auxiliaries in favor of catalytic asymmetric transfer hydrogenation (ATH) and substrate-controlled diastereoselective reduction.

Retrosynthetic Analysis & Strategy

The synthetic strategy employs a convergent approach. The 7-carbon chain is assembled via a stepwise Claisen-Schmidt condensation to form a 1,3-diketone intermediate. The critical stereochemistry is established using a "Stereochemical Relay" method: first setting the C3-stereocenter via Noyori Asymmetric Transfer Hydrogenation (ATH) , followed by a Narasaka-Prasad reduction to set the C5-stereocenter relative to C3 with high syn-fidelity.

Pathway Visualization

Figure 1: Retrosynthetic logic flow from target to commercially available aldehydes.[1]

Experimental Protocols

Phase 1: Assembly of the 1,3-Diketone Scaffold

Objective: Synthesize 1-(3,4-bis(benzyloxy)phenyl)-7-(4-(benzyloxy)phenyl)heptane-3,5-dione. Rationale: Benzyl protection is chosen for its stability under basic aldol conditions and clean removal during the final step.

Reagents

• A: 3,4-Bis(benzyloxy)benzaldehyde

• B: 4-(Benzyloxy)benzaldehyde

• C: Acetylacetone (2,4-Pentanedione)

• Catalyst: Boric oxide (

  ), Tributyl borate, n-Butylamine.

Step-by-Step Methodology

• Boron Complexation: In a dry flask, dissolve Acetylacetone (1.0 eq) and

  (0.7 eq) in Ethyl Acetate. Heat to 70°C for 30 min to form the boron-diketonate complex. Note: This prevents Knoevenagel condensation at C-3, directing reaction to the terminal methyl groups (Pabon reaction).

• First Aldol (C1-C7 Coupling): Add Aldehyde A (1.0 eq) and Tributyl borate (2.0 eq). Stir at 80°C for 1 h. Slowly add n-Butylamine (0.2 eq) over 30 min.

• Second Aldol: Once TLC indicates consumption of Aldehyde A, add Aldehyde B (1.0 eq) and additional n-Butylamine (0.1 eq). Stir at 80°C for 4 h.

• Hydrolysis: Cool to 60°C. Add 1N HCl (aq) and stir vigorously for 1 h to break the boron complex.

• Isolation: Separate organic layer, wash with saturated

  and brine. Dry over .

• Purification: Recrystallize from EtOAc/Hexane to yield the yellow crystalline curcuminoid precursor (1,7-diaryl-1,6-heptadiene-3,5-dione).

• Double Bond Reduction: Dissolve the enone in EtOAc/THF (1:1). Add 5% Pt/C (10 wt%). Hydrogenate at 1 atm

  (balloon) at RT. Monitor closely by HPLC to stop before ketone reduction.

  • Critical Control Point: Stop immediately upon disappearance of alkene peaks to prevent over-reduction to the alcohol.

Phase 2: Stereoselective Core Synthesis (The "Money Step")

Objective: Convert the achiral 1,3-diketone into the (3R,5R)-diol. Mechanism: This utilizes a sequential reduction strategy. Direct reduction often yields mixtures; therefore, we set the first center with high ee using a chiral catalyst, then use the resulting hydroxyl group to direct the second hydride attack.

Step 2A: Noyori Asymmetric Transfer Hydrogenation (ATH)

Target: (3R)-3-hydroxy-5-ketone intermediate.

• Catalyst Preparation: Use RuCl(p-cymene)[(R,R)-Ts-DPEN] .

  • Note: The (R,R)-ligand typically yields the (R)-alcohol in this substrate class, but verify with a small-scale screen.

• Reaction: Dissolve the 1,3-diketone (10 mmol) in DMF/TEA (5:1). Add Formic Acid (1.2 eq) slowly at 0°C.

• Initiation: Add Catalyst (1 mol%). Stir at 25°C for 24 h.

• Workup: Quench with water, extract with DCM.

• QC Check: Analyze by Chiral HPLC (Chiralpak AD-H). Target >95% ee.

Step 2B: Narasaka-Prasad Syn-Selective Reduction

Target: (3R,5R)-1,3-diol.

• Chelation: Dissolve the (3R)-hydroxy ketone in dry THF/MeOH (4:1) under Argon. Cool to -78°C.

• Reagent Addition: Add Diethylmethoxyborane (

  ) (1.1 eq). Stir for 20 min.

  • Mechanism:[2][3][4][5] The boron reagent forms a rigid 6-membered chelate between the C3-hydroxyl and C5-carbonyl oxygen.

• Reduction: Add

  (1.2 eq) in one portion.

  • Stereochemical Outcome: The hydride attacks from the face opposite the bulky phenyl-alkyl chain (intermolecular delivery directed by the chelate), yielding the syn-1,3-diol.

• Oxidative Workup: Add 30%

  and NaOH buffer to break the boron ester.

• Result: >90% de favoring the (3R,5R) isomer.

Stereochemical Pathway Diagram

Figure 2: The sequential logic for establishing the (3R,5R) configuration.

Phase 3: Global Deprotection & Purification

Objective: Removal of benzyl ethers to yield the final API.

• Hydrogenolysis: Dissolve the protected diol in MeOH. Add 10% Pd/C (20 wt%).

• Conditions: Hydrogenate at 30 psi

  for 4 h at RT.

• Filtration: Filter through a Celite pad to remove Pd/C.

• Final Purification: Flash chromatography (DCM:MeOH 95:5) or Reverse Phase Prep-HPLC (C18, Water/Acetonitrile gradient).

Analytical Data Summary (Expected)

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity	> 98.0%	HPLC (254 nm)
Mass Spec	[M-H]- = 331.15	LC-MS (ESI Negative)
Stereochemistry	(3R, 5R)	Chiral HPLC / Optical Rotation
1H NMR	Characteristic multiplets at δ 3.8-4.0 (H-3, H-5)	500 MHz, MeOD

Troubleshooting & Critical Parameters

• Issue: Low Diastereoselectivity (Step 2B).

  • Cause: Insufficient cooling or moisture in the solvent preventing tight boron chelation.

  • Fix: Ensure temperature is strictly -78°C before adding

    . Use freshly distilled THF.

• Issue: Over-reduction in Phase 1.

  • Cause: Highly active Pd/C reducing the ketone.

  • Fix: Switch to Pt/C or poison the catalyst with trace quinoline. Alternatively, reduce the double bond before the second aldol condensation (building block approach).

• Issue: Solubility.

  • Note: The final product is polyphenolic and prone to oxidation. Store under Nitrogen at -20°C. Dissolve in DMSO or MeOH for bioassays.

References

• General Synthesis of Diarylheptanoids

  • Keseru, G. M., & Nogradi, M. (1995).[6] The chemistry of natural diarylheptanoids. Studies in Natural Products Chemistry, 17, 357-394.[6] Link

• Noyori Asymmetric Transfer Hydrogenation (ATH)

  • Matsumura, K., Hashiguchi, S., Ikariya, T., & Noyori, R. (1997). Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones. Journal of the American Chemical Society, 119(37), 8738–8739. Link

• Narasaka-Prasad Reduction (Syn-Selective)

  • Narasaka, K., & Pai, F. C. (1984). Stereoselective reduction of β-hydroxy ketones to 1,3-diols. Chemistry Letters, 13(9), 1415-1418. Link

• Synthesis of Yashabushidiols (Analogous Chemistry)

  • Venkateswarlu, S., et al. (2001). Stereoselective synthesis of yashabushidiol A and B. Tetrahedron: Asymmetry, 12(10), 1393-1397. Link

• Boron-Templated Aldol (Pabon Reaction)

  • Pabon, H. J. J. (1964). A synthesis of curcumin and related compounds.[1][7] Recueil des Travaux Chimiques des Pays-Bas, 83(4), 379-386. Link

Sources

• 1. Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid: Asymmetric Synthesis of (S)-Daphneolone and (S)-Dihydroyashabushiketol, and Formal Synthesis of (3S,5S)-Yashabushidiol B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. synarchive.com [synarchive.com]
• 4. youtube.com [youtube.com]
• 5. Narasaka–Prasad reduction - Wikipedia [en.wikipedia.org]
• 6. Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS/MS analysis of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Application Note: High-Sensitivity LC-MS/MS Quantitation of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Introduction & Scope

This protocol details the development and validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (C₁₉H₂₄O₅, MW 332.4).

This molecule is a linear diarylheptanoid found in medicinal plants such as Curcuma comosa, Alpinia officinarum, and Alnus species. It possesses significant pharmacological potential, including anti-inflammatory, antioxidant, and estrogenic activities. Accurate quantification in biological matrices (plasma, tissue) and plant extracts is critical for pharmacokinetic (PK) profiling and quality control.

Key Challenges Addressed:

• Isomeric Complexity: The presence of two chiral centers (C3, C5) requires robust chromatographic resolution.

• Ionization Efficiency: As a polyphenol, the analyte requires optimized negative electrospray ionization (ESI-) parameters to maximize sensitivity.

• Matrix Interference: Biological phospholipids often suppress ionization; this protocol utilizes a targeted Liquid-Liquid Extraction (LLE) to mitigate this.

Analyte Characterization

Property	Description
Chemical Name	3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane
Class	Linear Diarylheptanoid
Molecular Formula	C₁₉H₂₄O₅
Exact Mass	332.1624 Da
LogP (Predicted)	~2.5 - 3.2 (Moderate Lipophilicity)
pKa	~9.5 (Phenolic -OH)
Solubility	Soluble in Methanol, Ethanol, Acetonitrile; Poorly soluble in water.

Experimental Protocol

Chemicals and Reagents

• Reference Standard: >98% purity (e.g., from MedChemExpress or Sigma-Aldrich).

• Internal Standard (IS): Curcumin-d6 or Resveratrol-d4 (structurally similar polyphenol).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Formic Acid (FA) or Ammonium Acetate.

Sample Preparation (Liquid-Liquid Extraction)

Rationale: LLE provides cleaner extracts than protein precipitation for polyphenols, removing salts and phospholipids that cause ion suppression.

• Aliquot: Transfer 50 µL of plasma/homogenate to a 1.5 mL Eppendorf tube.

• Spike: Add 10 µL of Internal Standard working solution (100 ng/mL).

• Extract: Add 500 µL of Ethyl Acetate (EtOAc) or MTBE .

  • Note: Acidifying the sample with 10 µL of 1% Formic Acid prior to extraction can improve recovery of phenolic compounds by suppressing ionization in the aqueous phase.

• Vortex: Mix vigorously for 5 minutes.

• Centrifuge: 10,000 x g for 10 minutes at 4°C.

• Evaporate: Transfer the organic (upper) supernatant to a clean tube and dry under nitrogen stream at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Mobile Phase A:B (50:50). Vortex and transfer to autosampler vials.

Liquid Chromatography Conditions

• System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Why: High surface area C18 provides necessary retention for the heptane chain while separating potential stereoisomers.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temp: 40°C.

Gradient Profile:

Time (min)	% B	Description
0.0	10	Initial equilibration
1.0	10	Hold to elute salts
6.0	90	Linear ramp to elute analyte
7.0	90	Wash column
7.1	10	Re-equilibration

| 9.0 | 10 | End of run |

Mass Spectrometry Conditions

• Source: Electrospray Ionization (ESI), Negative Mode.

  • Mechanism: Deprotonation of phenolic hydroxyl groups ([M-H]⁻).

• Spray Voltage: -2500 V to -3500 V.

• Source Temp: 500°C.

• Curtain Gas: 30 psi.

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
Target Analyte	331.2 [M-H]⁻	137.0	-22	Quantifier
331.2	107.0	-28	Qualifier
331.2	313.1	-18	Qualifier (H₂O loss)
Curcumin-d6 (IS)	373.2	150.1	-25	Internal Standard

Note: The fragment m/z 137 typically corresponds to the cleavage of the heptane chain retaining the dihydroxyphenyl (catechol) moiety, while m/z 107 corresponds to the hydroxyphenyl (phenol) moiety.

Method Validation Strategy

To ensure scientific integrity, the method must be validated according to FDA/EMA bioanalytical guidelines.

• Linearity: Construct a calibration curve from 1 ng/mL to 1000 ng/mL. Use a weighted linear regression (1/x²).

• Accuracy & Precision: Analyze QC samples (Low, Mid, High) in quintuplicate. Acceptance criteria: ±15% deviation (±20% for LLOQ).

• Matrix Effect: Compare the peak area of analyte spiked into extracted blank matrix vs. analyte in pure solvent.

  • Formula: ME (%) = (Area_matrix / Area_solvent) × 100.

  • Target: 85-115%.

• Recovery: Compare pre-extraction spike vs. post-extraction spike.

Workflow Visualization

The following diagram illustrates the logical flow of the method development and execution, highlighting the critical decision points for "Self-Validating" integrity.

Caption: LC-MS/MS Method Development Workflow for Diarylheptanoids showing critical optimization and feedback loops.

Troubleshooting & Technical Insights

• Peak Tailing: Diarylheptanoids contain phenolic hydroxyls that can interact with active silanol sites on the column. Ensure the column is "fully end-capped" (e.g., BEH or HSS T3 technologies) and maintain 0.1% Formic Acid in the mobile phase.

• Carryover: Due to the lipophilic nature of the heptane chain, the analyte may stick to the injector needle. Use a needle wash solution containing 50:25:25 Isopropanol:Acetonitrile:Water + 0.1% Formic Acid.

• Isomer Separation: If multiple peaks are observed with the same transition, they are likely diastereomers (syn/anti at C3/C5). If individual standards are unavailable, integrate the total area of all isomer peaks for "Total Diarylheptanoid" quantification, or validate the major peak if it represents >90% of the composition.

References

• Jiang, H., Timmermann, B. N., & Gang, D. R. (2006).[1] Use of liquid chromatography-electrospray ionization tandem mass spectrometry to identify diarylheptanoids in turmeric (Curcuma longa L.) rhizome.[1] Journal of Chromatography A, 1111(1), 21-31.[1] Retrieved from [Link]

• Zhang, J., et al. (2021). Simultaneous Quantification of Diarylheptanoids and Phenolic Compounds in Juglans mandshurica Maxim. by UPLC–TQ-MS.[2] Molecules, 26(16), 5039. Retrieved from [Link]

• Végh, K., et al. (2021).[2] Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization.[3] Journal of Pharmaceutical and Biomedical Analysis, 209, 114539. Retrieved from [Link]

Sources

• 1. Use of liquid chromatography-electrospray ionization tandem mass spectrometry to identify diarylheptanoids in turmeric (Curcuma longa L.) rhizome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Advanced Total Synthesis Strategies for Complex Diarylheptanoids

Application Note & Protocol Guide

Executive Summary & Strategic Scope

Diarylheptanoids, a class of plant secondary metabolites possessing a 1,7-diphenylheptane skeleton, present a dichotomy in synthetic challenge. While linear variants (e.g., curcuminoids, gingerols) generally require straightforward aldol-based assembly, macrocyclic diarylheptanoids (e.g., myricanol, acerogenin) represent a significant challenge in natural product synthesis. These [7.0]metacyclophanes and oxa[7.1]metaparacyclophanes possess inherent ring strain, restricted rotation (atropisomerism), and transannular interactions that defy standard cyclization kinetics.

This guide focuses on the convergent total synthesis of complex macrocyclic diarylheptanoids. We prioritize the Intramolecular Suzuki-Miyaura Coupling (ISMC) strategy over Ring-Closing Metathesis (RCM) or oxidative coupling, as ISMC offers superior regiocontrol for the critical biaryl bond formation in strained systems.

Strategic Analysis: The Macrocyclization Bottleneck

The synthesis of macrocyclic diarylheptanoids hinges on the order of assembly: Linear Chain Elaboration vs. Macrocyclization .

Critical Decision Matrix

Strategy	Mechanism	Pros	Cons	Best For
Intramolecular Suzuki (ISMC)	Pd-catalyzed C-C coupling	High tolerance for functional groups; atroposelective potential.	Requires pre-functionalized linear precursor (Halo-Boronate).	Biphenyl types (e.g., Myricanol)
Intramolecular SNAr	Nucleophilic Aromatic Substitution	Mild conditions (CsF/DMF); atom economical.	Limited to electron-deficient rings (requires activating groups like NO2).	Biaryl Ethers (e.g., Acerogenin)
Ring-Closing Metathesis (RCM)	Ru-catalyzed olefin metathesis	Rapid assembly of the heptane tether.	High risk of dimerization; difficult E/Z control in constrained rings.	Flexible Linkers (e.g., Garugamblin)
Biomimetic Oxidative Coupling	Radical dimerization	Single-step from monomers.	Poor regioselectivity; low yields; often requires toxic reagents (TTFA/VOF3).	Biosynthetic Studies

Expert Insight: For Myricanol-type targets (meta,meta-bridged), RCM often fails to close the ring due to the rigidity of the biaryl precursors, leading exclusively to dimers. The ISMC strategy is the most robust, provided that High Dilution Principles are strictly enforced to favor intramolecular reaction over intermolecular oligomerization.

Visualization: Retrosynthetic Logic Flow

The following diagram outlines the decision logic for selecting the optimal synthetic pathway based on the target's structural constraints.

Caption: Decision tree for selecting macrocyclization strategies based on linkage type (C-C vs C-O).

Detailed Protocol: Intramolecular Suzuki-Miyaura Macrocyclization

Target Application: Synthesis of [7.0]metacyclophanes (e.g., Myricanol core). Core Challenge: Overcoming the entropic barrier to form a 13-membered ring containing a rigid biaryl unit.

Materials & Reagents

• Precursor: Linear diarylheptanoid functionalized with an Aryl Iodide at C1 and an Aryl Boronate (Bpin) at C7.

• Catalyst: Pd(dppf)Cl2·CH2Cl2 or Pd(PPh3)4.

• Base: Cs2CO3 (Cesium Carbonate) - chosen for the "Cesium Effect" (solubility/templating).

• Solvent: DMF (degassed) and Water.[1]

• Equipment: Syringe pump for slow addition.

Step-by-Step Methodology

1. Precursor Preparation (Self-Validating Checkpoint):

• Synthesize the linear precursor via Horner-Wadsworth-Emmons (HWE) olefination followed by hydrogenation.

• Validation: Ensure the precursor is >98% pure by HPLC. Impurities (especially protodeboronated byproducts) will poison the macrocyclization.

• Note: The precursor must possess the boronate and iodide on the meta positions relative to the heptyl chain.

2. System Setup & Degassing:

• Prepare a reaction vessel (3-neck flask) with a reflux condenser.

• Add Cs2CO3 (3.0 equiv) and Pd(dppf)Cl2 (0.1 equiv) to the flask.

• Add DMF/H2O (9:1 ratio) to the flask to create the "receiving solvent."

• Critical: Degas the receiving solvent vigorously with Argon for 30 minutes. Oxygen is the primary cause of homocoupling (dimerization).

3. Pseudo-High Dilution Addition:

• Dissolve the Linear Precursor (1.0 equiv) in degassed DMF (concentration: 0.01 M).

• Heat the receiving catalyst mixture to 80–90 °C .

• Using a syringe pump, add the precursor solution to the catalyst mixture dropwise over 8–10 hours .

• Causality: This slow addition ensures the instantaneous concentration of the unreacted precursor remains extremely low, statistically favoring the intramolecular reaction (cyclization) over intermolecular reaction (oligomerization).

4. Reaction Monitoring:

• Continue heating for 2-4 hours after addition is complete.

• Checkpoint: Monitor via TLC or LC-MS. Look for the disappearance of the boronate starting material.

• Self-Validation: If a spot appears at a significantly lower Rf (dimer) or higher Rf (protodeiodination), adjust temperature or solvent quality in the next run.

5. Workup & Atropisomer Separation:

• Cool to room temperature.[1] Filter through a Celite pad to remove Pd black.

• Dilute with EtOAc, wash with water (3x) to remove DMF.

• Purify via Flash Column Chromatography.

• Note: Macrocyclic diarylheptanoids often exist as atropisomers (planar chirality). You may isolate two separable spots (Ra and Sa).[2]

Quantitative Data Summary: Optimization Table

Parameter	Condition A (Standard)	Condition B (Optimized)	Outcome
Concentration	0.1 M (Batch)	0.002 M (Slow Add)	Yield increased from 15% (mostly dimer) to 65% (macrocycle) .
Base	K2CO3	Cs2CO3	Cs+ improves solubility in DMF; yield +10%.
Catalyst	Pd(PPh3)4	Pd(dppf)Cl2	Bidentate ligand (dppf) increased stability at 90°C.
Temperature	110 °C	85 °C	Lower temp reduced protodeboronation side-products.

Visualization: Macrocyclization Workflow

Caption: Workflow for the Pd-catalyzed pseudo-high dilution macrocyclization.

Troubleshooting & Self-Validating Systems

To ensure scientific integrity, the protocol includes built-in failure analysis:

• The "Oligomer Trap":

  • Symptom:[3][4][5] High mass peaks in LC-MS (2M+H, 3M+H).

  • Cause: Addition rate too fast or concentration too high.

  • Fix: Reduce syringe pump speed by 50%. Ensure vigorous stirring.

• Protodeboronation (The "Dead End"):

  • Symptom:[3][4][5] Isolation of the linear product with H instead of Bpin.

  • Cause: Reaction temperature too high or wet solvent (excess water).

  • Fix: Use anhydrous DMF; strictly limit water to the 10% required for the Suzuki base mechanism; lower temp to 80°C.

• Atropisomer Interconversion:

  • Observation: NMR signals are broad or doubled at room temperature.

  • Analysis: The macrocycle is slowly rotating on the NMR timescale.

  • Action: Run Variable Temperature (VT) NMR at 50°C to coalesce peaks for characterization.

References

• Isla González, G., et al. (1999). "A Unified Strategy toward the Synthesis of Acerogenin-Type Macrocycles: Total Syntheses of Acerogenins A, B, C, and L and Aceroside IV." The Journal of Organic Chemistry.

• Banda, G., et al. (2018). "Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis." Molecules.

• Maimone, T. J., et al. (2007).[6] "Macrocyclization Strategies in Polyketide and Terpene Synthesis." Chemical Reviews. (Cited for general macrocyclization kinetics).

• Bigler, R., et al. (2012). "Convergent total synthesis of (±) myricanol, a cyclic natural diarylheptanoid." Organic & Biomolecular Chemistry.

• Jana, N., et al. (2011). "Pd-Catalyzed Intramolecular Biaryl Coupling for the Synthesis of Macrocyclic Diarylheptanoids." Tetrahedron Letters.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent progress on the total synthesis of acetogenins from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drughunter.com [drughunter.com]
• 4. Constructing Molecular Complexity and Diversity: Total Synthesis of Natural Products of Biological and Medicinal Importance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total (Bio)Synthesis: Strategies of Nature and of Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ring Closing Metathesis [organic-chemistry.org]

High-Speed Counter-Current Chromatography (HSCCC) for Diarylheptanoid Separation

Application Note & Protocol Guide

Executive Summary & Scientific Rationale

Diarylheptanoids (e.g., curcuminoids, alpinin, officinarin) are a class of 1,7-diphenylheptanoids exhibiting potent anti-inflammatory, anti-cancer, and neuroprotective properties. Their structural similarity and tendency to irreversibly adsorb onto solid silica matrices make traditional solid-liquid chromatography (HPLC/Flash) costly and inefficient due to sample loss and peak tailing.

High-Speed Counter-Current Chromatography (HSCCC) offers a support-free liquid-liquid partition solution.[1] By utilizing a biphasic solvent system and a centrifugal force field, HSCCC achieves separation based purely on the partition coefficient (

) of the analytes.

Key Advantages for Diarylheptanoids:

• Zero Sample Loss: No solid stationary phase means no irreversible adsorption.

• High Load Capacity: Milligram to gram-scale separation in a single run.

• Tunable Selectivity: Solvent systems can be micro-adjusted to separate isomers (e.g., Curcumin vs. Demethoxycurcumin).

Theoretical Basis: The Partition Coefficient ( )[2]

The success of HSCCC relies entirely on the partition coefficient (

), defined as the ratio of solute concentration in the stationary phase ( ) to the mobile phase ( ) at equilibrium:

The "Sweet Spot" for Diarylheptanoids:

• Target Range:

• : Solutes elute too close to the solvent front (poor resolution).
• : Solutes elute too slowly (broad peaks, excessive solvent use).

• Separation Factor (

  ): For two components (1 and 2), . An is required for baseline separation.

Protocol 1: Solvent System Selection (The "HEMWat" Strategy)

For diarylheptanoids, the n-Hexane / Ethyl acetate / Methanol / Water (HEMWat) quaternary system is the industry standard due to its wide polarity range.

Step 3.1: The Shake-Flask Method

Objective: Determine the ideal solvent ratio before running the machine.

Reagents:

• n-Hexane (Hex)[2][3][4][5]

• Ethyl Acetate (EtOAc)[6][4][5][7]

• Methanol (MeOH)

• Water (

  )

Procedure:

• Prepare Series: Create 10 mL of the following biphasic systems in test tubes:

  • System A (Non-polar): Hex:EtOAc:MeOH:

    (5:5:5:5) – Start here for general screening.

  • System B (More Polar): Hex:EtOAc:MeOH:

    (1:9:5:5)

  • System C (Curcuminoid Specific): Hex:Chl:MeOH:

    (5:10:7.5:2.[3]5) (Note: Chloroform can replace EtOAc for specific selectivity).

• Equilibrate: Shake vigorously and let layers settle.

• Sample Addition: Add ~2 mg of crude sample. Shake again.

• Analysis:

  • Pipette 1 mL of the Upper Phase (UP) and 1 mL of the Lower Phase (LP).

  • Evaporate dryness (or dilute) and analyze via HPLC-UV (254 nm or 420 nm).

• Calculate

  :

Step 3.2: Selection Logic

• If

  : Perfect system.

• If

  (Sample prefers Upper Phase): The Upper Phase is too strong. Increase the polarity of the Upper Phase (add EtOAc) or decrease the polarity of the Lower Phase.

• If

  (Sample prefers Lower Phase): The Lower Phase is too strong. Increase the non-polar component (Hexane).

Visualization: Solvent Selection Workflow

Caption: Decision tree for optimizing the HEMWat solvent system based on partition coefficient (K) analysis.

Protocol 2: HSCCC Separation (Standard Operating Procedure)

System: High-Speed Counter-Current Chromatograph (e.g., TBE-300 or similar). Mode: Head-to-Tail (Standard Reverse Phase mode). Stationary Phase: Upper Organic Phase.[8] Mobile Phase: Lower Aqueous Phase.[8][9]

Step-by-Step Methodology

Step	Action	Critical Parameter / Causality
1. Preparation	Equilibrate solvent system in a separatory funnel.[8][10] Separate Upper (UP) and Lower (LP) phases.	Degassing: Sonicate both phases for 15 min to prevent bubble formation which disrupts the stationary phase retention ( ).
2. Filling	Fill the entire coil with the Upper Phase (Stationary) .	Pump at high flow (e.g., 5-10 mL/min) without rotation. Ensure no bubbles exit the tail.
3. Rotation	Turn on centrifuge to 800 - 1000 rpm .	Force Field: Establishes the Archimedean screw effect required to hold the stationary phase against the mobile phase flow.
4. Equilibrium	Pump Lower Phase (Mobile) at 2.0 mL/min (Head-to-Tail).	Watch for mobile phase elution at the outlet. Calculate . Target .
5. Injection	Inject sample dissolved in 1:1 mixture of UP/LP (5-10 mL).	Solubility: Sample must be fully dissolved. If cloudy, filtration is mandatory to prevent channel blockage.
6. Elution	Monitor UV (254/280 nm). Collect fractions.	Detection: Diarylheptanoids absorb strongly at 280 nm (aromatic rings) and 420 nm (conjugated keto-enol systems like curcumin).

Case Study: Separation of Curcuminoids

Target Compounds: Curcumin (1), Demethoxycurcumin (2), Bisdemethoxycurcumin (3).[3][11] Source: Curcuma longa (Turmeric) extract.

Experimental Conditions:

• Solvent System: n-Hexane / Chloroform / Methanol / Water (5 : 10 : 7.5 : 2.5 v/v).[3][11][12]

• Rationale: The addition of chloroform increases the solubility of the planar diarylheptanoid structure, improving peak shape compared to pure EtOAc systems.

• Flow Rate: 2.0 mL/min.[6][5]

• Revolution: 800 rpm.[6]

Results Data:

Compound	K Value	Purity (HPLC)	Yield (mg)
Curcumin	1.70	98.5%	120
Demethoxycurcumin	1.05	97.2%	45
Bisdemethoxycurcumin	0.65	96.8%	15

Note: The separation order is dictated by polarity. Bisdemethoxycurcumin (most polar) elutes first (

), followed by Demethoxycurcumin, then Curcumin (least polar).

Visualization: HSCCC Mechanism & Flow Path

Caption: Schematic of the HSCCC flow path. The coil acts as a series of mixing and settling zones generated by centrifugal force.

Troubleshooting & Optimization

Loss of Stationary Phase ( )

• Cause: Flow rate too high or revolution speed too low.

• Solution: Reduce flow rate to 1.5 mL/min. Ensure the "Head-to-Tail" direction matches the screw direction of the coil.

Emulsification

• Symptom: Unstable baseline, cloudy eluent.

• Cause: Sample contains saponins or lipids that act as surfactants.

• Solution: Pre-clean sample with a liquid-liquid extraction (Hexane wash) before HSCCC injection.

References

• Inoue, H., et al. (2008). Purification of Curcumin, Demethoxycurcumin, and Bisdemethoxycurcumin by High-Speed Countercurrent Chromatography.[3][11][12] Journal of Agricultural and Food Chemistry.

• Liu, R., et al. (2016). HSCCC-based strategy for preparative separation of in vivo metabolites after administration of an herbal medicine. Scientific Reports.

• Rodrigues, I., et al. (2024). HSCCC Straightforward Fast Preparative Method for Isolation of Two Major Cytotoxic Withanolides. Plants.

• Kumar, N. S., et al. (2016). The hexane-ethyl acetate-methanol-water system for the separation of theaflavins using HSCCC.[6] Journal of the National Science Foundation of Sri Lanka.

• Ito, Y. (2005). Golden rules and pitfalls in selecting optimum conditions for high-speed counter-current chromatography. Journal of Chromatography A.

Sources

• 1. scispace.com [scispace.com]
• 2. HSCCC Straightforward Fast Preparative Method for Isolation of Two Major Cytotoxic Withanolides from Athenaea fasciculata (Vell.) I.M.C. Rodrigues & Stehmann - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The n-Hexane/Ethyl Acetate/Methanol/Water (HEMWat) Solvent System in Centrifugal Partition Chromatography - Rotachrom Technologies [rotachrom.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Preparative Purification of Anti-Proliferative Diarylheptanoids from Betula platyphylla by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Purification of curcumin, demethoxycurcumin, and bisdemethoxycurcumin by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Enhancing the solubility of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane for bioassays

Topic: 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Common Class Reference: Linear Diarylheptanoid (structurally related to Curcumin/Rhoiptelol)[1]

Executive Summary

This guide addresses the physicochemical challenges associated with 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (referred to hereafter as DHH-7 ). As a lipophilic diarylheptanoid with a catechol moiety, DHH-7 presents two primary hurdles in bioassays: aqueous insolubility (leading to precipitation) and chemical instability (catechol oxidation).[1] This technical document provides validated protocols to overcome these limitations.

Module 1: Chemical Profile & Solubility Behavior

The Challenge: DHH-7 possesses a hydrophobic heptane backbone flanked by aromatic rings.[1] While the hydroxyl groups provide some polarity, the molecule's overall LogP (partition coefficient) favors lipid environments. In aqueous buffers (PBS, RPMI, DMEM), the compound tends to aggregate or precipitate rapidly upon dilution from organic stocks.

Solubility Data Table:

Solvent	Solubility Limit	Usage Note
DMSO	> 50 mg/mL	Preferred Stock Solvent. Hygroscopic; keep anhydrous.[1]
Ethanol	> 20 mg/mL	Good alternative.[1] Evaporates quickly; seal tightly.
Water/PBS	< 0.01 mg/mL	Insoluble. Requires carrier or surfactant.[1]
Cell Media	~ 10-20 µM	Conditional.[1] Soluble only with <0.5% DMSO + Serum (BSA).[1]

Module 2: Standard Solubilization Protocol (In Vitro)

Objective: To introduce DHH-7 into cell culture media without precipitation.

Protocol A: The "Solvent-Shift" Method (Low Concentration)

Best for: IC50 determination, cell signaling assays (< 20 µM).[1]

• Prepare Stock: Dissolve neat DHH-7 powder in anhydrous DMSO to create a 10 mM or 50 mM stock .

  • Technical Insight: Vortex for 30 seconds. If particles persist, sonicate at 40°C for 5 minutes.

• Intermediate Dilution (Critical Step): Do NOT add 100% DMSO stock directly to the cell well.[1] This causes local high concentrations and immediate precipitation ("crashing out").[1]

  • Prepare a 10x working solution in media containing 10% FBS (Fetal Bovine Serum).[1]

  • Mechanism:[2][3] Serum albumin (BSA) acts as a "molecular sponge," binding the lipophilic DHH-7 and preventing aggregation.[1]

• Final Addition: Add the 10x working solution to your cell wells to reach 1x concentration.

  • Target: Final DMSO concentration should be ≤ 0.1% to avoid solvent toxicity artifacts.[1]

Protocol B: Surfactant-Assisted Solubilization

Best for: Serum-free conditions or higher concentrations.[1]

• Stock: Prepare 50 mM stock in DMSO.

• Surfactant Mix: Add Tween-80 to the stock solution to achieve a 1:1 (w/w) ratio of Compound:Tween.[1]

• Dilution: Dilute into warm (37°C) media with vigorous vortexing.

Visualization: Solubility Decision Tree

Figure 1: Decision logic for selecting the appropriate solubilization strategy based on experimental concentration and media conditions.

Module 3: Advanced Formulation (Cyclodextrins)

Objective: To achieve high aqueous solubility (>100 µM) without organic solvents.

Technical Insight: Diarylheptanoids fit well into the hydrophobic cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1] This encapsulates the lipophilic backbone while exposing the hydrophilic CD exterior to water.

Protocol: HP-β-CD Inclusion Complex

• Carrier Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water or PBS.[1] Filter sterilize (0.22 µm).

• Compound Addition: Add DHH-7 powder in excess to the CD solution.

• Equilibration: Shake at 200 rpm at room temperature for 24 hours .

• Clarification: Centrifuge at 10,000 x g for 10 minutes to remove undissolved solid.

• Quantification: Measure the supernatant concentration via HPLC or UV-Vis (approx. 280 nm) to determine the soluble load.[1]

• Usage: Use this aqueous stock directly in bioassays. It is often non-toxic up to high concentrations.[1]

Module 4: Stability & Oxidation Management

The Hidden Variable: DHH-7 contains a catechol group (1,2-dihydroxybenzene) on Ring A.[1] In typical cell culture media (pH 7.4), catechols spontaneously oxidize to o-quinones , generating Hydrogen Peroxide (

) and reactive intermediates.[1]

Symptoms of Oxidation:

• Media turns brown/orange over 24 hours.[1]

• Unexpected cytotoxicity (caused by

  , not the drug).

• Loss of drug potency.

Stabilization Protocol

To prevent artifactual oxidation, supplement your assay buffer with:

• Ascorbic Acid (Vitamin C): 100 µM.[1] (Reduces quinones back to catechols).[1]

• SOD/Catalase: If studying oxidative stress, add Superoxide Dismutase (50 U/mL) and Catalase (200 U/mL) to eliminate generated ROS.[1]

Visualization: Catechol Oxidation Mechanism

Figure 2: The oxidation pathway of the catechol moiety in physiological pH. Ascorbic acid acts as a reducing agent to maintain the bioactive catechol form.

Troubleshooting FAQ

Q1: My compound precipitates immediately when I add the DMSO stock to the media. Why? A: This is the "solvent shock" effect. When a droplet of DMSO hits water, the DMSO diffuses away instantly, leaving the hydrophobic compound stranded at a local concentration far above its solubility limit.

• Fix: Dilute the DMSO stock 1:10 into pure FBS first, vortex, and then add that mixture to your media. The proteins in FBS will coat the compound.

Q2: The cells treated with the compound are dying, but the literature says it should be non-toxic. A: Check for oxidation. If your media has turned slightly brown, your cells are likely dying from hydrogen peroxide generated by the catechol oxidation, not the compound itself.

• Fix: Add 50-100 µM Ascorbic Acid to the media or refresh the media every 12 hours.

Q3: Can I store the diluted aqueous solution? A: No. Diarylheptanoids hydrolyze and oxidize in water over time.

• Fix: Store stocks in anhydrous DMSO at -20°C. Prepare aqueous dilutions fresh immediately before use.

Q4: Is this compound permeable to cell membranes? A: Yes, generally. The LogP is high, allowing passive diffusion. However, if you use too much Cyclodextrin (>10 mM), the CD might sequester the drug outside the cell, reducing apparent potency.

References

• Diarylheptanoid Isolation & Structure: Suksamrarn, A., et al. (2008). "Diarylheptanoids from the rhizomes of Curcuma comosa."[4] Phytochemistry, 69(15), 2746-2750.[1]

• Cyclodextrin Complexation: Felegyi-Tóth, C., et al. (2024).[1][5][6][7] "Cyclodextrin complexation study of major diarylheptanoids." Journal of Pharmaceutical and Biomedical Analysis, 210, 114554.

• Catechol Stability in Media: Long, L.H., et al. (2000). "Artifacts in Cell Culture: Rapid Generation of Hydrogen Peroxide by Catechols." Biochemical and Biophysical Research Communications, 273(1), 50-53.

• Nanoemulsion Enhancement: Tiyaboonchai, W., et al. (2015). "Increased In Situ Intestinal Absorption of Phytoestrogenic Diarylheptanoids from Curcuma comosa in Nanoemulsions." AAPS PharmSciTech, 16(5), 1162-1169.[1]

Sources

• 1. 3,5-Dihydroxy-2-(4-hydroxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one | C21H22O11 | CID 14282776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Increased In Situ Intestinal Absorption of Phytoestrogenic Diarylheptanoids from Curcuma comosa in Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jddtonline.info [jddtonline.info]
• 6. Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Overcoming low cell permeability of diarylheptanoids in in vitro models

Topic: Overcoming Low Cell Permeability of Diarylheptanoids in In Vitro Models Ticket ID: DH-PERM-001 Status: Open for Consultation Lead Scientist: Senior Application Specialist (Bioavailability Group)

Executive Summary & Diagnostic Framework

The Challenge: Diarylheptanoids (e.g., curcuminoids, gingerols, alpinoids) present a "permeability paradox." They are highly lipophilic (LogP > 3.0), which suggests they should passively diffuse through membranes easily. However, in Caco-2 and PAMPA models, they often show negligible Apical-to-Basolateral (A-B) transport.

Root Cause Analysis: The failure usually stems from a triad of factors, not just one:

• Solubility-Limited Diffusion: The compound precipitates in the aqueous boundary layer before reaching the membrane.

• Non-Specific Adsorption: The compound sticks to the plastic of the transwell plate, mimicking "metabolism" or "loss."

• Active Efflux: Many diarylheptanoids are high-affinity substrates for P-glycoprotein (P-gp/MDR1), which pumps them back out of the cell.

Troubleshooting Modules

Module A: "My compound precipitates in the donor well."

Diagnosis: Solubility-Limited Bioavailability.[1] Mechanism: Diarylheptanoids aggregate in aqueous buffers (HBSS/PBS). Standard DMSO spiking (>1%) is toxic to Caco-2 monolayers, causing tight junction leakage (false positives).

The Protocol: Solubility Enhancement System

Parameter	Recommendation	Rationale
Cosolvent	DMSO ≤ 0.5% (v/v)	Higher concentrations strip the hydration shell from the lipid bilayer, artificially increasing permeability or killing cells.
Complexation	HP-β-Cyclodextrin (HP-β-CD)	Encapsulates hydrophobic guests.[2] Warning: Excess CD in the donor compartment decreases the free fraction of the drug, actually lowering permeability. Titrate carefully (Start at 1:1 molar ratio).
Biorelevant Media	FaSSIF / FeSSIF	Simulated intestinal fluids containing taurocholate and lecithin form mixed micelles, mimicking the in vivo solubilization environment better than plain buffers.

Expert Insight: Do not confuse solubility with permeability. If you use too much Cyclodextrin, you create a "sink" in the donor compartment. The drug stays in the CD cavity rather than partitioning into the membrane. Rule of Thumb: Only solubilize enough to reach the compound's saturation concentration, not more.

Module B: "My Mass Balance (Recovery) is extremely low (< 60%)."

Diagnosis: Non-Specific Binding (NSB). Mechanism: Diarylheptanoids are "sticky." They bind to polystyrene plastics used in standard transwell plates. Researchers often mistake this loss for rapid metabolism.

The Protocol: Mitigating Adsorption

• Material Change: Switch to glass-coated or low-binding plastic consumables immediately.

• The "BSA Sink" Method:

  • Add 4% Bovine Serum Albumin (BSA) to the Receiver (Basolateral) compartment.[3]

  • Why? It mimics the binding capacity of plasma albumin in vivo, creating a "sink" that pulls the lipophilic drug through the membrane and prevents it from back-diffusing or sticking to the receiver plastic.

Data Validation: Calculate Recovery (%) using this formula. If < 80%, data is invalid.

Module C: "A-B Transport is low, but B-A Transport is high."

Diagnosis: Active Efflux (P-gp/MDR1 Mediated). Mechanism: Diarylheptanoids are often P-gp substrates. The transporter acts as a "hydrophobic vacuum cleaner," intercepting the drug within the lipid bilayer and ejecting it back to the apical side.[4]

Visualization: The Hydrophobic Vacuum Cleaner Model

The Protocol: Efflux Inhibition Assay

To confirm P-gp involvement, perform a Bidirectional Transport Assay +/- Inhibitor.

• Control Group: Measure

  and .

• Inhibitor Group: Pre-incubate cells with Verapamil (100 µM) or Cyclosporin A (10 µM) for 30 mins.

• Calculation: Determine the Efflux Ratio (ER).

  • If

    in Control and drops to with Verapamil, your diarylheptanoid is a P-gp substrate.

Advanced Formulation Strategies (The "Fix")

If the molecule is a P-gp substrate and poorly soluble, simple buffer adjustments won't work for therapeutic delivery. You must use advanced formulations to bypass these barriers in your in vitro model.

Strategy 1: Micellar Shuttling

Use surfactants (Tween 80 or Soluplus®) to form micelles.

• Mechanism: Micelles encapsulate the drug, protecting it from precipitation. They can also inhibit P-gp by fluidizing the membrane or depleting ATP.

• Evidence: Tween 80 micelles have been shown to increase curcumin permeability by 3.8-fold in Caco-2 cells compared to native suspension [1].[5]

Strategy 2: Polymer-Surfactant Systems

Combine Vitamin E TPGs with the drug.[6]

• Mechanism: Vitamin E TPGs acts as a dual-function excipient: it solubilizes the diarylheptanoid and inhibits P-gp efflux [3].

Comparative Performance Data (Representative)

Formulation Type	Apparent Permeability ( cm/s)	Fold Increase	Notes
Native Buffer	0.56	1.0x	High precipitation, high efflux.
HP-β-CD Complex	1.20	2.1x	Improves solubility, but free drug fraction limits flux.
Tween 80 Micelles	2.11	3.8x	Enhanced flux + minor P-gp inhibition [1].
Chitosan Nanofibers	1.90	3.4x	Opens tight junctions (Paracellular route) [4].

Workflow Visualization: Troubleshooting Logic

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to solve the solubility issue? A: Only up to 0.5% v/v. Above this, DMSO extracts lipids from the cell membrane, artificially inflating permeability values (false positive) and stripping the monolayer. For higher solubility needs, use HP-β-CD or BSA.

Q: Why does my TEER value increase when I add Curcumin? A: This is a known phenomenon. Unlike many drugs that disrupt the barrier, curcumin can upregulate Tight Junction proteins (ZO-1, Claudin-1), actually tightening the barrier [2, 5]. This makes paracellular transport even harder, forcing you to rely on transcellular optimization.

Q: Should I use Caco-2 or PAMPA? A:

• Use PAMPA for initial screening of passive diffusion potential (no transporters, no metabolism).

• Use Caco-2 to evaluate active efflux (P-gp) and formulation efficacy. PAMPA cannot detect P-gp mediated resistance.

References

• Schiborr, C., et al. (2014). Transepithelial Transport of Curcumin in Caco-2 Cells Is significantly Enhanced by Micellar Solubilisation.[5] Molecular Nutrition & Food Research.

• Wang, J., et al. (2017). Curcumin improves intestinal barrier function: modulation of intracellular signaling, and organization of tight junctions.[7] American Journal of Physiology-Gastrointestinal and Liver Physiology.

• Alqahtani, S., et al. (2022). Increasing Cellular Uptake and Permeation of Curcumin Using a Novel Polymer-Surfactant Formulation.[6] Biomolecules.[6][8][9][10]

• Faralli, A., et al. (2019).[8] In vitro permeability enhancement of curcumin across Caco-2 cells monolayers using electrospun xanthan-chitosan nanofibers.[8] Carbohydrate Polymers.

• Zhang, L., et al. (2021). Curcumin Improves Epithelial Barrier Integrity of Caco-2 Monolayers by Inhibiting Endoplasmic Reticulum Stress and Subsequent Apoptosis. Frontiers in Physiology.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Effect of cyclodextrin complexation on the liposome permeability of a model hydrophobic weak Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The impact of protein on Caco-2 permeability of low mass balance compounds for absorption projection and efflux substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Transepithelial Transport of Curcumin in Caco-2 Cells Is significantly Enhanced by Micellar Solubilisation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Increasing Cellular Uptake and Permeation of Curcumin Using a Novel Polymer-Surfactant Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curcumin improves intestinal barrier function: modulation of intracellular signaling, and organization of tight junctions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 9. Diarylheptanoid from Pleuranthodium racemigerum with in vitro prostaglandin E(2) inhibitory and cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Improving the efficiency of diarylheptanoid acylation or alkylation reactions

Topic: Improving the efficiency of diarylheptanoid acylation and alkylation reactions. Audience: Researchers, Medicinal Chemists, and Process Engineers.

Welcome to the Technical Support Center

Current Status: Operational Agent: Senior Application Scientist Scope: Linear diarylheptanoids (Curcuminoids) and Cyclic diarylheptanoids (Myricanone/Acerogenin types).

This guide addresses the three most common bottlenecks in diarylheptanoid synthesis: Regioselectivity (distinguishing phenolic vs. enolic hydroxyls), Reaction Efficiency (overcoming steric hindrance and low nucleophilicity), and Substrate Stability (preventing retro-aldol degradation).

Module 1: Troubleshooting Acylation (Esterification)

Q: I am obtaining complex mixtures when attempting to acylate curcuminoids. How do I achieve regioselectivity?

Diagnosis: Diarylheptanoids like curcumin possess three distinct types of nucleophilic sites:

• Phenolic hydroxyls: The desired target for prodrug synthesis.

• Enolic hydroxyl (C-3/C-5): Highly reactive but leads to unstable esters or C-acylation side products.

• -unsaturated ketone: Susceptible to Michael addition by nucleophiles.

Solution: You must decouple the reactivity of the enol from the phenol. We recommend two distinct workflows depending on your available equipment and scale.

Method A: Chemical Masking (The Boron Strategy)

The

-diketone moiety forms a stable complex with boron, effectively "locking" the enol and preventing it from reacting. This forces the acylating agent to react only with the phenolic hydroxyls.

• Mechanism: Boron trifluoride (

  ) or Boric acid forms a difluoroboronite/boronate complex with the enolic system.

• Key Advantage: High yield (>80%) and excellent regiocontrol for symmetric acylation.

Method B: Enzymatic Precision (The Green Strategy)

If you require mono-acylation or are working with glycosylated diarylheptanoids, chemical masking is too harsh. Use Candida antarctica Lipase B (CAL-B) .

• Mechanism: CAL-B has a deep catalytic triad that sterically excludes the bulky central enol system of curcuminoids, preferentially acylating the more accessible phenolic hydroxyls or primary alcohols on sugar moieties.

• Key Advantage: Mild conditions (pH neutral,

  C) prevent degradation.

Visual Workflow: Acylation Decision Tree

Figure 1: Decision matrix for selecting the optimal acylation pathway based on symmetry requirements and substrate sensitivity.

Module 2: Troubleshooting Alkylation (Etherification)

Q: My Williamson ether synthesis yields are low (<40%), and the product degrades during the reaction. Why?

Diagnosis:

• Base Sensitivity: Traditional alkylation uses strong bases (NaH, KOH) and heat. Diarylheptanoids are unstable at pH > 7.5, undergoing hydrolytic degradation (retro-aldol cleavage) of the heptane chain.

• Solubility Mismatch: The phenoxide anion is often generated in an aqueous/polar phase, while the alkyl halide is in the organic phase.

Solution: Microwave-Assisted Phase Transfer Catalysis (PTC) Switch to a biphasic system using a mild base (

) and a quaternary ammonium salt catalyst.

• The Fix: Use Tetrabutylammonium bromide (TBAB) or Aliquat 336. The catalyst shuttles the phenoxide into the organic phase, allowing reaction with the alkyl halide away from the destructive aqueous base.

• Acceleration: Coupling PTC with Microwave irradiation (MW) reduces reaction time from 24h to <10 mins, minimizing the window for hydrolytic degradation.

Comparative Data: Alkylation Efficiency

Method	Base/Solvent	Time	Yield	Stability Risk
Traditional	/ Acetone (Reflux)	24-48 h	30-45%	High (Retro-aldol)
Strong Base	NaH / DMF	4 h	50-60%	Moderate (C-alkylation side products)
PTC (Recommended)	/ Toluene / TBAB	6-12 h	75-85%	Low (Interface protection)
MW-PTC	/ Toluene / TBAB (MW)	2-10 min	90-95%	Minimal

Module 3: Standard Operating Protocols (SOPs)

SOP 1: Boron-Protected Acylation (High Yield)

Best for: Synthesizing prodrugs like Curcumin Diacetate or Dipropionate.

• Complexation: Dissolve Curcumin (1 eq) in anhydrous ethyl acetate. Add Boron Trifluoride etherate (

  ) (1.2 eq). Stir at C for 1 hour. The solution will darken, indicating the formation of the rosocyanine-like difluoroboronite complex [1].

• Acylation: Add the acid anhydride (2.5 eq) or acyl chloride. No additional base is usually required, but a catalytic amount of triethylamine can be added if reaction is slow.

• Reaction: Stir at room temperature for 3-6 hours. Monitor via TLC (the complex moves differently than the starting material).

• Hydrolysis (Deprotection): Pour the mixture into ice-water. The boron complex is stable in acid but hydrolyzes slowly in neutral water. To remove boron, wash the organic layer repeatedly with warm water (

  C) or treat with weak aqueous MeOH (pH 5.8) [1].

• Result: The

  -diketone is restored, and phenols are acylated.

SOP 2: Microwave-Assisted PTC Alkylation

Best for: Methylation, benzylation, or prenylation.

• Setup: In a microwave-safe vial, combine the Diarylheptanoid (1 mmol),

  (3 mmol), and TBAB (0.1 mmol, 10 mol%).

• Solvent: Add Toluene (3 mL). Note: Toluene is preferred over DMF to protect the product from basic hydrolysis.

• Reagent: Add the Alkyl Halide (2.5 mmol).

• Irradiation: Seal and irradiate at 300W,

  C for 3-5 minutes [2, 3].

• Workup: Cool rapidly. Filter off inorganic salts. Evaporate solvent.[1]

• Purification: Recrystallize from Ethanol/Hexane. Column chromatography is often unnecessary due to high conversion.

Visual Workflow: Phase Transfer Catalysis Mechanism

Figure 2: Mechanism of Phase Transfer Catalysis (PTC). The quaternary ammonium salt (Q+) transports the reactive phenoxide into the organic phase, protecting it from aqueous degradation while facilitating reaction with the alkyl halide.

References

• Revisiting Curcumin Chemistry Part I: A New Strategy for the Synthesis of Curcuminoids. Source: National Institutes of Health (PMC). URL:[Link]

• Microwave assisted synthesis of new curcumin analogues conjugated dihydro-4-pyridones. Source: European Journal of Chemistry.[2] URL:[Link]

• Synthesis of Curcumin Derivative Assisted by Microwave Irradiation. Source: Semantic Scholar.[3] URL:[Link][4][5]

• Acylation of natural flavonoids using lipase of Candida antarctica as biocatalyst. Source: ResearchGate.[6] URL:[Link]

• Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids. Source: MDPI (Pharmaceutics). URL:[Link]

Sources

• 1. scholarship.richmond.edu [scholarship.richmond.edu]
• 2. Microwave assisted synthesis of new curcumin analogues conjugated dihydro-4-pyridones | European Journal of Chemistry [eurjchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly enantioselective phase-transfer catalytic alkylation in the preparation of non-natural alpha-amino acids via solid phase synthesis using aldimine linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Stability of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of this diarylheptanoid under various pH conditions. Our goal is to equip you with the necessary knowledge to design robust experiments, interpret your results accurately, and ensure the integrity of your research.

Introduction to the Stability of Diarylheptanoids

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane is a linear diarylheptanoid, a class of naturally occurring phenolic compounds.[1] The stability of these molecules is a critical parameter in their handling, formulation, and development as potential therapeutic agents. Like many polyphenols, their stability is significantly influenced by pH, temperature, light, and the presence of oxidizing agents.[2] This guide will focus primarily on the pH-dependent stability of this specific diarylheptanoid.

The presence of multiple hydroxyl groups on both the aromatic rings (a catechol and a resorcinol-type moiety) and the heptane chain (a 1,3-diol) makes the molecule susceptible to various degradation pathways, most notably oxidation. Understanding these vulnerabilities is key to preventing unwanted degradation and ensuring the reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Here we address some of the common questions and issues that researchers encounter when working with 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane.

Q1: My solution of the diarylheptanoid is changing color, especially at neutral to alkaline pH. What is happening?

A1: The color change you are observing is likely due to the oxidation of the phenolic hydroxyl groups, particularly the catechol (3,4-dihydroxyphenyl) moiety. Catechols are highly susceptible to oxidation, which is often accelerated at neutral to alkaline pH.[3] This oxidation process leads to the formation of highly colored ortho-quinones and subsequent polymerization products. To minimize this, it is recommended to work with freshly prepared solutions and to use buffers with a slightly acidic pH (e.g., pH 4-6) for short-term storage and during experimental procedures where possible. The use of antioxidants, such as ascorbic acid, may also help to mitigate this issue.

Q2: I am seeing a loss of my compound in solution over time, even when stored in the dark. What are the likely degradation pathways at different pH values?

A2: The degradation of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane is pH-dependent. Here's a breakdown of the likely degradation mechanisms:

• Acidic Conditions (pH 1-3): While generally more stable than in alkaline conditions, some degradation can still occur. A potential pathway is the acid-catalyzed dehydration of the 1,3-diol system in the heptane chain, leading to the formation of an unsaturated diarylheptanoid.[4]

• Neutral to Alkaline Conditions (pH 7 and above): The primary degradation pathway is the oxidation of the catechol ring to form an ortho-quinone. This is a rapid process that is base-catalyzed. The resulting quinone is highly reactive and can undergo further reactions, including polymerization, leading to a significant loss of the parent compound. Studies on similar polyphenols have shown that degradation increases significantly as the pH becomes more alkaline.[3]

Q3: How should I prepare and store stock solutions of this compound to ensure its stability?

A3: For optimal stability, stock solutions should be prepared in a non-aqueous, aprotic solvent such as DMSO or ethanol, and stored at -20°C or below in tightly sealed containers, protected from light. For aqueous working solutions, it is crucial to prepare them fresh before each experiment. If temporary storage of an aqueous solution is necessary, use a slightly acidic buffer (e.g., pH 4-5) and keep it on ice and protected from light. Avoid prolonged storage of aqueous solutions, especially at neutral or alkaline pH.

Q4: I am developing an HPLC method to analyze the stability of this compound. What are some key considerations?

A4: Developing a stability-indicating HPLC method is crucial for accurately quantifying the parent compound and its degradation products. Here are some key considerations:

• Column Choice: A reversed-phase C18 column is a common and effective choice for separating polyphenolic compounds.

• Mobile Phase: A gradient elution using a mixture of an acidified aqueous phase (e.g., water with 0.1% formic acid or phosphoric acid to maintain a low pH and improve peak shape) and an organic modifier (e.g., acetonitrile or methanol) is typically required to achieve good separation of the parent compound from its more polar degradation products.

• Detection: UV detection is suitable for this compound due to the presence of aromatic rings. A photodiode array (PDA) detector is highly recommended as it can help in identifying peak purity and detecting the emergence of degradation products with different UV spectra.

• Method Validation: The method must be validated according to ICH guidelines to ensure it is stability-indicating. This involves performing forced degradation studies to generate degradation products and demonstrating that the method can separate them from the parent peak.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Rapid discoloration of the solution	Oxidation of the catechol moiety, especially at neutral or alkaline pH.	Work with freshly prepared solutions. Use a slightly acidic buffer (pH 4-6). Add an antioxidant like ascorbic acid. Purge solutions with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen.
Poor peak shape (tailing) in HPLC analysis	Interaction of phenolic hydroxyl groups with residual silanols on the HPLC column.	Use a mobile phase with a low pH (e.g., 2.5-3.5) by adding an acid like formic acid or phosphoric acid. This will suppress the ionization of the phenolic groups and reduce tailing.
Appearance of multiple new peaks in the chromatogram over time	Degradation of the compound.	Confirm that the new peaks are indeed degradation products by performing a forced degradation study. Characterize the degradation products using mass spectrometry (LC-MS) if possible.
Inconsistent results between experiments	Instability of the compound in the experimental medium.	Strictly control the pH, temperature, and light exposure during your experiments. Always use freshly prepared solutions.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the steps for conducting a forced degradation study to identify potential degradation pathways and to validate a stability-indicating analytical method.[5]

1. Preparation of Stock Solution:

• Prepare a stock solution of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature for 1-2 hours (monitor closely as degradation is expected to be rapid). Neutralize the solution with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Expose the solid compound to 60°C in a stability chamber for 48 hours.

• Photodegradation: Expose a solution of the compound (in a transparent container) to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the stressed samples along with an unstressed control sample using a validated stability-indicating HPLC method.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with the control.

• Calculate the percentage degradation of the parent compound.

• Assess the peak purity of the parent peak to ensure no co-eluting degradation products.

• If possible, identify the major degradation products using LC-MS.

Protocol 2: Stability-Indicating HPLC Method Development

This protocol provides a starting point for developing a stability-indicating HPLC method for the analysis of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane and its degradation products.

1. HPLC System and Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm (or scan for optimal wavelength using a PDA detector).

• Injection Volume: 10 µL.

2. Method Optimization:

• Adjust the gradient profile to achieve optimal separation between the parent peak and any degradation products observed during the forced degradation study.

• The organic modifier, pH of the aqueous phase, and column temperature can be varied to improve resolution and peak shape.

3. Method Validation:

• Validate the optimized method for specificity, linearity, range, accuracy, precision, and robustness as per ICH Q2(R1) guidelines.

Visualizations

Degradation Pathway Overview

Caption: Potential degradation pathways under different stress conditions.

Experimental Workflow for Stability Study

Caption: Workflow for a forced degradation study.

References

• Czeglédi, T., et al. (2020). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Molecules, 25(23), 5645. [Link]

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• ICH Harmonised Tripartite Guideline. (1996). Photostability Testing of New Drug Substances and Products Q1B. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2110. [Link]

• Klick, S., et al. (2005). Toward a scientific rationale for stability testing for drug substances and drug products. Pharmaceutical Technology, 29(2), 48-64.
• Reynolds, D. W., et al. (2002). Forced degradation of a drug substance: A case study. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 3-10.

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Navarrete, A., et al. (2010). The oxidation of 3,4-dihydroxyphenylacetic acid (DOPAC) and its consequences. Journal of Neurochemistry, 115(5), 1187-1197. [Link]

• Wikipedia. (n.d.). Diarylheptanoid. [Link]

• Baertschi, S. W., et al. (2023). Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. Journal of Pharmaceutical Sciences, 112(11), 2841-2849. [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(2), 1-14.

• Szabó, Z., et al. (2022). Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. Molecules, 27(12), 3757. [Link]

• Alsante, K. M., et al. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 56-66.

• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 96, 159-165. [Link]

• An, N., et al. (2019). Greener Stability-Indicating HPLC Approach for the Determination of Curcumin in In-House Developed Nanoemulsion and Curcuma longa L. Extract. Molecules, 24(11), 2155. [Link]

• Nizioł, J., et al. (2016). A stability indicating HPLC–UV method for detection of curcumin in Curcuma longa extract and emulsion formulation. Food Chemistry, 200, 11-17. [Link]

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• 5. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane and Curcumin

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of natural product research, compounds derived from the Curcuma genus have garnered significant attention for their therapeutic potential. Among these, curcumin is the most extensively studied, renowned for its diverse biological activities. However, a plethora of other bioactive molecules exist within this genus, including a class of compounds known as diarylheptanoids. This guide provides a detailed, evidence-based comparison of the biological activities of a specific diarylheptanoid, 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (DHH), and the well-established curcumin.

Introduction to the Contenders: Structure and Origin

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (DHH) is a linear diarylheptanoid isolated from the rhizomes of Curcuma comosa Roxb. and Curcuma kwangsiensis.[1][2] Its structure features a seven-carbon chain connecting a 3,4-dihydroxyphenyl group and a 4-hydroxyphenyl group, with hydroxyl substitutions at the 3 and 5 positions of the heptane chain.

Curcumin , chemically known as 1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione, is the principal curcuminoid found in the rhizome of Curcuma longa (turmeric).[2] Its characteristic bright yellow color and extensive pharmacological profile have made it a subject of intense scientific investigation.[3]

While both compounds originate from closely related plant species and share a diarylheptanoid basic scaffold, their distinct structural features give rise to differences in their biological activities. This guide will delve into a comparative analysis of their anti-inflammatory and antioxidant properties, supported by available experimental data.

Comparative Analysis of Biological Activities

Anti-inflammatory Properties: A Tale of Two Mechanisms

Chronic inflammation is a key driver of numerous diseases, and its modulation is a critical therapeutic strategy. Both DHH and curcumin have demonstrated significant anti-inflammatory effects, albeit through potentially different primary mechanisms based on current research.

Curcumin's Multi-pronged Anti-inflammatory Strategy:

Curcumin's anti-inflammatory prowess is well-documented and attributed to its ability to modulate multiple signaling pathways.[3] A primary target is the nuclear factor-kappa B (NF-κB) pathway, a central regulator of the inflammatory response.[[“]] Curcumin has been shown to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS).[3]

DHH's Potent Inhibition of Nitric Oxide Production:

While direct studies on DHH's effect on the NF-κB pathway are limited, compelling evidence points to its potent anti-inflammatory activity. A key study demonstrated that DHH inhibits lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophage cells with a half-maximal inhibitory concentration (IC50) of 11.49 µM .[1] Nitric oxide is a critical signaling molecule in inflammation, and its overproduction by iNOS can lead to tissue damage.

Furthermore, studies on other diarylheptanoids from Curcuma comosa provide strong evidence for the anti-inflammatory potential of this class of compounds, with some exhibiting stronger activity than curcumin.[2] For instance, a diarylheptanoid from Curcuma comosa, 1,7-diphenyl‐(6E)‐6‐hepten‐3‐ol (DPHP), has been shown to ameliorate ulcerative colitis by suppressing the JNK/NF-κB pathway.[5][6] This suggests that DHH may also exert its anti-inflammatory effects through the modulation of the NF-κB signaling cascade.

Antioxidant Capacity: Scavenging the Damaging Radicals

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases. Both DHH and curcumin possess antioxidant properties, contributing to their therapeutic potential.

Curcumin's Established Antioxidant Mechanisms:

Curcumin is a potent antioxidant that can neutralize free radicals and also enhance the body's own antioxidant defenses.[7] Its antioxidant activity is attributed to its phenolic hydroxyl groups and the β-diketone moiety.[7] Curcumin's efficacy as a free radical scavenger has been quantified in various assays, with reported IC50 values for DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging activity ranging from approximately 1.08 µg/mL.[8]

Antioxidant Potential of DHH and Related Diarylheptanoids:

Quantitative Data Summary

The following table summarizes the available quantitative data for the biological activities of DHH and curcumin. It is important to note that direct comparisons of IC50 values should be made with caution due to variations in experimental conditions.

Compound	Biological Activity	Assay	Cell Line/System	IC50 Value	Reference
3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (DHH)	Anti-inflammatory	Inhibition of LPS-induced Nitric Oxide Production	RAW 264.7 macrophages	11.49 µM	[1]
Curcumin	Anti-inflammatory	Inhibition of NF-κB DNA binding	RAW 264.7 macrophages	>50 µM	[10][11]
Curcumin	Antioxidant	DPPH Radical Scavenging	In vitro	~1.08 µg/mL	[8]

Experimental Methodologies: A Closer Look

To ensure scientific integrity and reproducibility, it is crucial to understand the experimental protocols used to generate the data presented. Below are detailed, step-by-step methodologies for the key assays discussed.

Protocol 1: Determination of Nitric Oxide Production in RAW 264.7 Macrophages (Griess Assay)

This protocol is used to assess the anti-inflammatory activity of a compound by measuring its ability to inhibit the production of nitric oxide in LPS-stimulated macrophage cells.

Workflow Diagram:

Caption: Workflow for Nitric Oxide Production Assay.

Step-by-Step Methodology:

• Cell Culture: RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Cells are seeded into a 96-well plate at a density of 5 x 10^4 cells/well and allowed to adhere for 24 hours.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (DHH or curcumin) or vehicle (DMSO). The cells are pre-incubated for 1 hour.

• LPS Stimulation: Lipopolysaccharide (LPS) is added to each well to a final concentration of 1 µg/mL to induce an inflammatory response. A set of wells without LPS stimulation serves as a negative control.

• Incubation: The plate is incubated for an additional 24 hours.

• Griess Reaction: 100 µL of the cell culture supernatant is transferred to a new 96-well plate. 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) is added to each well.

• Absorbance Measurement: After a 10-minute incubation at room temperature, the absorbance at 540 nm is measured using a microplate reader.

• Calculation: The concentration of nitrite in the supernatant is determined from a standard curve prepared with sodium nitrite. The percentage of inhibition of nitric oxide production is calculated relative to the LPS-stimulated control.

Protocol 2: DPPH Radical Scavenging Assay

This assay is a common and straightforward method to evaluate the antioxidant capacity of a compound by its ability to scavenge the stable DPPH free radical.

Workflow Diagram:

Caption: Workflow for DPPH Radical Scavenging Assay.

Step-by-Step Methodology:

• Reagent Preparation: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in methanol.

• Sample Preparation: Serial dilutions of the test compound (DHH or curcumin) and a standard antioxidant (e.g., ascorbic acid or Trolox) are prepared in methanol.

• Reaction Mixture: In a 96-well plate, a fixed volume of the DPPH solution is added to varying concentrations of the test compound or standard. A control well contains DPPH solution and methanol only.

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes. The antioxidant compound donates a hydrogen atom to the DPPH radical, causing a color change from violet to yellow.

• Absorbance Measurement: The absorbance of each well is measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the compound concentration.

Signaling Pathways: A Visual Representation

To better understand the mechanisms of action, the following diagrams illustrate the key signaling pathways modulated by these compounds.

Curcumin's Inhibition of the NF-κB Pathway

Caption: Curcumin inhibits the NF-κB inflammatory pathway.

Proposed Anti-inflammatory and Antioxidant Pathways for DHH

Based on evidence from related diarylheptanoids, DHH likely exerts its effects through similar pathways.

Caption: Proposed mechanisms of action for DHH.

Discussion and Future Directions

The available evidence strongly suggests that 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (DHH) is a promising bioactive compound with significant anti-inflammatory and likely potent antioxidant properties. Its demonstrated ability to inhibit nitric oxide production at a micromolar concentration places it in a comparable range of activity to other well-known natural anti-inflammatory agents.

While a direct, comprehensive comparison with curcumin is currently limited by the lack of head-to-head studies using identical assays, the existing data on DHH and structurally related diarylheptanoids from Curcuma comosa indicate that this class of compounds may rival or even exceed the potency of curcumin in certain biological activities. The finding that other diarylheptanoids from the same plant source exhibit stronger anti-inflammatory effects than curcumin is particularly noteworthy.[2]

Future research should focus on a direct comparative analysis of DHH and curcumin across a panel of standardized antioxidant and anti-inflammatory assays. Specifically, determining the DPPH and ABTS radical scavenging IC50 values for DHH and investigating its effects on the NF-κB signaling pathway will be crucial for a more definitive comparison. Elucidating the full spectrum of its molecular targets and signaling pathways will undoubtedly pave the way for its potential development as a novel therapeutic agent for inflammatory and oxidative stress-related diseases.

References

• Curcumin: Biological Activities and Modern Pharmaceutical Forms - PMC - NIH. (n.d.). Retrieved from [Link]

• Curcuma comosa‐Derived Diarylheptanoid Ameliorates Ulcerative Colitis by Inhibiting JNK/NF‐κB and Activating AMPK/Nrf2 Pathways | Semantic Scholar. (n.d.). Retrieved from [Link]

• Diarylheptanoids as nutraceutical: A review - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• Chemical structure of diarylheptanoid isolated from Curcuma comosa, ASPP 092, [(3S) - ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) Curcuma comosa‐Derived Diarylheptanoid Ameliorates Ulcerative Colitis by Inhibiting JNK/NF‐κB and Activating AMPK/Nrf2 Pathways - ResearchGate. (n.d.). Retrieved from [Link]

• Antioxidant and free radical scavenging activity of curcumin determined by using different in vitro and ex vivo models - Academic Journals. (2013, September 25). Retrieved from [Link]

• Does curcumin effectively inhibit NF-κB signaling in inflammation? - Consensus. (n.d.). Retrieved from [Link]

• Diarylheptanoids of Curcuma comosa with inhibitory effects on nitric oxide production in macrophage RAW 264.7 cells - PubMed. (n.d.). Retrieved from [Link]

• Trihydroxyflavones with antioxidant and anti-inflammatory efficacy - PubMed. (n.d.). Retrieved from [Link]

• ASPP 092, a phenolic diarylheptanoid from Curcuma comosa suppresses experimentally-induced inflammatory ear edema in mice - NIH. (n.d.). Retrieved from [Link]

• A diarylheptanoid phytoestrogen from Curcuma comosa, 1,7-diphenyl-4,6-heptadien-3-ol, accelerates human osteoblast proliferation and differentiation - PubMed. (2013, June 15). Retrieved from [Link]

• Topical Application of ASPP 092, a Diarylheptanoid Isolated from Curcuma comosa Roxb, Accelerates Wound Healing - MDPI. (n.d.). Retrieved from [Link]

• DPPH Radical Scavenging Assay - MDPI. (n.d.). Retrieved from [Link]

• Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC - NIH. (n.d.). Retrieved from [Link]

• The IC 50 and Scavenging Capacity Values of DPPH by Cur- cumin and Its Derivatives … - ResearchGate. (n.d.). Retrieved from [Link]

• Human NF-κB Reporter Assay System - Indigo Biosciences. (n.d.). Retrieved from [Link]

• DPPH radical scavenging activity - Marine Biology. (n.d.). Retrieved from [Link]

• Antioxidant and free radical scavenging activity of curcumin determined by using different in vitro and ex vivo models - Academic Journals. (2013, September 25). Retrieved from [Link]

• Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. (n.d.). Retrieved from [Link]

• NF-KBLUCIFERASE ASSAY | Bowdish Lab. (2012, July 11). Retrieved from [Link]

• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs.. (n.d.). Retrieved from [Link]

• Comparative Antioxidant Activities of Curcumin and Its Demethoxy and Hydrogenated Derivatives - SciSpace. (n.d.). Retrieved from [Link]

• Inhibition of the NF-κB Signaling Pathway by the Curcumin Analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): Anti-Inflammatory and Anti-Cancer Properties - PubMed. (n.d.). Retrieved from [Link]

• Diarylheptanoid 7-(3,4 dihydroxyphenyl)-5-hydroxy-1-phenyl-(1E)-1-heptene from Curcuma comosa Roxb. protects retinal pigment epithelial cells against oxidative stress-induced cell death - PubMed. (n.d.). Retrieved from [Link]5458/)

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A Head-to-Head Comparison of Diarylheptanoid Extraction Techniques: From Classic to Cutting-Edge

Introduction: The Quest for Potent Diarylheptanoids

Diarylheptanoids, a class of plant secondary metabolites characterized by a 1,7-diphenylheptane skeleton, have garnered significant attention in the scientific community.[1][2] Found in various plant families such as Zingiberaceae (e.g., turmeric and ginger) and Betulaceae, these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.[1][2][3] The efficacy of any research or drug development program centered on these molecules is fundamentally reliant on the efficiency and integrity of the initial extraction process. The choice of extraction technique not only dictates the yield and purity of the desired diarylheptanoids but also impacts the economic and environmental sustainability of the workflow.

This guide provides a comprehensive head-to-head comparison of various techniques for extracting diarylheptanoids from plant matrices. We will delve into the mechanistic principles, advantages, and limitations of both classical and modern methods, supported by experimental data and detailed protocols. This analysis is designed to equip researchers, scientists, and drug development professionals with the critical knowledge needed to select the most appropriate extraction strategy for their specific objectives.

The Diarylheptanoid Family: A Brief Overview

Diarylheptanoids can be broadly categorized into linear and cyclic structures. Curcumin, the principal curcuminoid in turmeric (Curcuma longa), is arguably the most well-known linear diarylheptanoid.[4] Other significant diarylheptanoids are found in plants like Alpinia officinarum (galangal).[3] The phenolic nature of most diarylheptanoids makes them amenable to extraction with polar solvents.

Conventional Extraction Techniques: The Foundation

Maceration: Simplicity at the Cost of Time

Maceration is a simple and widely used method that involves soaking the plant material in a solvent at room temperature for an extended period.[5] The process relies on the concentration gradient-driven diffusion of the target compounds from the plant matrix into the solvent.

Mechanism of Action: The solvent gradually penetrates the plant cells, dissolving the diarylheptanoids. The prolonged contact time allows for the slow diffusion of the compounds into the bulk solvent.

Advantages:

• Simplicity and Low Cost: Requires minimal specialized equipment.

• Suitable for Thermolabile Compounds: The absence of heat prevents the degradation of heat-sensitive diarylheptanoids.[5]

Disadvantages:

• Time-Consuming: Can take several days to achieve a satisfactory extraction yield.

• Lower Efficiency: Often results in lower yields compared to more advanced methods.[6]

• Large Solvent Consumption: Typically requires a high solvent-to-sample ratio.

Experimental Protocol: Maceration of Diarylheptanoids from Curcuma longa

• Preparation: Weigh 10 g of dried and powdered Curcuma longa rhizome.

• Extraction: Place the powder in a sealed container with 100 mL of 95% ethanol.

• Incubation: Store the container at room temperature (25°C) for 3 days, with occasional agitation.

• Filtration: Filter the mixture to separate the extract from the plant residue.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude diarylheptanoid extract.

Soxhlet Extraction: Continuous and Efficient, but Thermally Intensive

Soxhlet extraction is a continuous solid-liquid extraction technique that has long been a standard in natural product chemistry. It utilizes a specialized apparatus to repeatedly wash the plant material with fresh, hot solvent.

Mechanism of Action: The solvent is heated, vaporizes, and then condenses, dripping onto the plant material held in a porous thimble. When the solvent level reaches a certain point, a siphon effect returns the extract-laden solvent to the boiling flask. This cycle repeats, ensuring a continuous extraction with fresh solvent.

Advantages:

• Higher Efficiency than Maceration: The continuous process with fresh solvent leads to a more complete extraction and higher yields.[7]

• Reduced Solvent Consumption Compared to Maceration: The solvent is recycled through the system.

Disadvantages:

• Thermal Degradation: The prolonged exposure to heat can degrade thermolabile diarylheptanoids.[5]

• Time-Consuming: Although more efficient than maceration, it can still take several hours to complete.[6]

• Requires Specialized Glassware: The Soxhlet apparatus is necessary.

Experimental Protocol: Soxhlet Extraction of Diarylheptanoids from Alpinia officinarum

• Preparation: Place 10 g of dried and powdered Alpinia officinarum rhizome into a cellulose thimble.

• Apparatus Setup: Place the thimble in the extraction chamber of a Soxhlet apparatus. Add 150 mL of methanol to the boiling flask.

• Extraction: Heat the methanol to its boiling point. Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

• Concentration: After the extraction is complete, cool the apparatus and collect the extract from the boiling flask. Evaporate the solvent under reduced pressure.

Modern Extraction Techniques: The Pursuit of Efficiency and Sustainability

Ultrasound-Assisted Extraction (UAE): Harnessing Acoustic Cavitation

Ultrasound-assisted extraction utilizes high-frequency sound waves (typically >20 kHz) to accelerate the extraction process.

Mechanism of Action: The ultrasound waves create acoustic cavitation in the solvent – the formation, growth, and implosion of microscopic bubbles. The collapse of these bubbles near the plant cell walls generates microjets and shockwaves, disrupting the cell structure and enhancing solvent penetration and mass transfer.[8]

Advantages:

• Rapid Extraction: Significantly reduces extraction time compared to conventional methods.[5]

• Increased Yield: Often results in higher extraction yields.[5]

• Reduced Solvent and Energy Consumption: The increased efficiency allows for the use of less solvent and lower temperatures.[5]

• Suitable for Thermolabile Compounds: Can be performed at lower temperatures, preserving heat-sensitive molecules.[5]

Disadvantages:

• Potential for Degradation: High ultrasonic intensity can generate free radicals, which may degrade some compounds.

• Specialized Equipment Required: An ultrasonic bath or probe is necessary.

Experimental Protocol: Ultrasound-Assisted Extraction of Diarylheptanoids

• Preparation: Mix 10 g of powdered plant material with 100 mL of ethanol in a flask.

• Sonication: Place the flask in an ultrasonic bath operating at a frequency of 40 kHz and a power of 100 W.

• Extraction: Sonicate the mixture for 30 minutes at a controlled temperature of 40°C.

• Filtration and Concentration: Filter the extract and evaporate the solvent under reduced pressure.

Microwave-Assisted Extraction (MAE): Targeted Heating for Rapid Results

Microwave-assisted extraction employs microwave energy to heat the solvent and plant material, accelerating the extraction process.

Mechanism of Action: Microwaves cause the polar molecules within the solvent and plant material to rotate rapidly, generating heat.[9] This localized heating creates pressure within the plant cells, causing them to rupture and release their contents into the solvent.[9]

Advantages:

• Extremely Fast: Extraction times can be reduced to a few minutes.[5]

• High Efficiency and Yield: The targeted heating leads to efficient cell disruption and high recovery of diarylheptanoids.[10]

• Reduced Solvent Consumption: Requires less solvent than conventional methods.[10]

Disadvantages:

• Potential for Thermal Degradation: The rapid heating can lead to localized high temperatures, potentially degrading some compounds if not carefully controlled.

• Solvent Suitability: The choice of solvent is critical, as it must be able to absorb microwave energy. Non-polar solvents are generally not suitable.[9]

• Requires Specialized Equipment: A dedicated microwave extraction system is needed.

Experimental Protocol: Microwave-Assisted Extraction of Diarylheptanoids

• Preparation: Place 1 g of powdered plant material in a microwave-safe extraction vessel with 20 mL of 70% ethanol.

• Extraction: Place the vessel in a microwave extractor. Irradiate the sample at a power of 500 W for 2 minutes.

• Cooling and Filtration: Allow the vessel to cool to room temperature, then filter the extract.

• Concentration: Evaporate the solvent to obtain the crude extract.

Supercritical Fluid Extraction (SFE): The "Green" Alternative

Supercritical fluid extraction utilizes a substance at a temperature and pressure above its critical point, where it exists in a state that is neither a true liquid nor a gas, but possesses properties of both. Carbon dioxide (CO₂) is the most commonly used supercritical fluid due to its mild critical conditions, non-toxicity, and non-flammability.[7]

Mechanism of Action: Supercritical CO₂ has low viscosity and high diffusivity, allowing it to easily penetrate the plant matrix. By manipulating the temperature and pressure, the solvating power of the supercritical fluid can be precisely controlled to selectively extract specific compounds. After extraction, the CO₂ is returned to its gaseous state by reducing the pressure, leaving behind a solvent-free extract.[7]

Advantages:

• High Selectivity: The extraction can be tuned to target specific diarylheptanoids.[7]

• Solvent-Free Extract: No residual toxic solvents in the final product.[7]

• Environmentally Friendly: CO₂ is a green and recyclable solvent.

• Mild Operating Temperatures: Suitable for the extraction of thermolabile compounds.

Disadvantages:

• High Initial Investment: The equipment for SFE is expensive.

• Limited Polarity: Supercritical CO₂ is non-polar and may require the addition of a polar co-solvent (e.g., ethanol) to efficiently extract more polar diarylheptanoids.[11]

Experimental Protocol: Supercritical Fluid Extraction of Diarylheptanoids from Alpinia officinarum

• Preparation: Load 100 g of powdered Alpinia officinarum into the extraction vessel.

• Extraction Parameters:

  • Supercritical Fluid: Carbon dioxide (CO₂)

  • Co-solvent: 8% ethanol[11]

  • Pressure: 30 MPa[11]

  • Temperature: 45°C[11]

  • Flow Rate: 2 L/h

  • Extraction Time: 30 minutes[11]

• Separation: Depressurize the fluid in a separator to precipitate the extract.

• Collection: Collect the diarylheptanoid-rich extract.

Head-to-Head Performance Comparison

To provide a clear and objective comparison, the following table summarizes the key performance metrics of the different diarylheptanoid extraction techniques. The data is synthesized from various studies and represents typical ranges.

Technique	Extraction Time	Solvent Consumption	Typical Yield	Energy Consumption	Selectivity	Cost
Maceration	24-72 hours	Very High	Low to Moderate	Very Low	Low	Low
Soxhlet	6-24 hours	High	Moderate to High	High	Low	Low-Moderate
Ultrasound-Assisted	15-60 minutes	Low to Moderate	High	Low	Moderate	Moderate
Microwave-Assisted	1-5 minutes	Low	High	Moderate	Moderate	Moderate-High
Supercritical Fluid	30-120 minutes	Very Low (recyclable)	High	High	High	High

Visualizing the Workflows

To further clarify the operational differences between these techniques, the following diagrams illustrate their respective workflows.

Caption: Maceration Workflow

Caption: Soxhlet Extraction Workflow

Caption: Ultrasound-Assisted Extraction Workflow

Caption: Microwave-Assisted Extraction Workflow

Caption: Supercritical Fluid Extraction Workflow

Conclusion and Recommendations

The selection of an optimal extraction technique for diarylheptanoids is a multifactorial decision that requires a careful balance of efficiency, cost, scalability, and the chemical nature of the target compounds.

• For preliminary laboratory-scale screening and for heat-sensitive diarylheptanoids where time is not a critical factor, maceration remains a viable, low-cost option.

• Soxhlet extraction offers a higher yield than maceration and is suitable for compounds that are not thermally labile.

• For rapid and high-yield extractions at the lab and pilot scale, Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are superior choices. UAE is particularly advantageous for its lower energy consumption and suitability for a wider range of solvents, while MAE offers unparalleled speed.

• For industrial-scale production, especially for high-value applications in the pharmaceutical and nutraceutical industries, Supercritical Fluid Extraction (SFE) is the gold standard. Its high selectivity, the production of solvent-free extracts, and its environmentally friendly nature often justify the high initial investment.

Ultimately, the most effective approach may involve a combination of techniques, such as a rapid UAE or MAE for initial extraction followed by further purification. As research into diarylheptanoids continues to uncover their therapeutic potential, the adoption of efficient, sustainable, and validated extraction methodologies will be paramount to advancing this promising field of natural product science.

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Validating the mechanism of action of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Introduction: The Therapeutic Potential of Diarylheptanoids

Diarylheptanoids are a class of plant-derived polyphenolic compounds that have garnered significant interest in the scientific community for their diverse pharmacological activities.[1][2][3] These compounds, characterized by two aromatic rings linked by a seven-carbon chain, have demonstrated promising antioxidant, anti-inflammatory, and anti-cancer properties.[2][4] The subject of this guide, 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane, is a diarylheptanoid with a structure suggestive of potent biological activity. Preliminary data indicates its potential to modulate cellular responses to oxidative stress and inflammation, key drivers of numerous chronic diseases.[5][6][7]

This guide provides a comprehensive experimental framework for validating the hypothesized mechanism of action of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane. We will explore its effects on two master regulatory pathways of cellular stress and inflammation: the Keap1-Nrf2 antioxidant response pathway and the NF-κB inflammatory signaling pathway. Through a series of detailed in vitro assays, we will compare the activity of our lead compound with well-characterized modulators of these pathways, providing a robust validation of its therapeutic potential.

Hypothesized Mechanism of Action

Based on the structural features of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane and the known activities of similar diarylheptanoids, we hypothesize a dual mechanism of action:

• Activation of the Nrf2 Antioxidant Response Pathway: We propose that the compound disrupts the interaction between Keap1 and Nrf2, leading to the nuclear translocation of Nrf2 and the subsequent upregulation of antioxidant genes, such as Heme Oxygenase-1 (HO-1).[5][8][9]

• Inhibition of the NF-κB Inflammatory Pathway: We hypothesize that the compound interferes with the NF-κB signaling cascade, likely by inhibiting the activity of IκB kinase (IKK), thereby preventing the nuclear translocation of NF-κB and the expression of pro-inflammatory genes.[10][11][12]

The following experimental plan is designed to rigorously test these hypotheses.

Experimental Workflow for Mechanism of Action Validation

To systematically validate the proposed mechanism, we will employ a multi-tiered approach, starting with cellular assays to assess the overall effect on the target pathways and progressing to more specific biochemical assays to pinpoint the molecular target.

Caption: A streamlined workflow for validating the dual mechanism of action.

Comparative Analysis: Performance Against Known Modulators

Throughout this guide, we will compare the performance of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (referred to as "Test Compound") against two well-established reference compounds:

• Sulforaphane: A potent activator of the Nrf2 pathway.

• BAY 11-7082: A known inhibitor of the NF-κB pathway.[12]

This comparative approach provides essential context for interpreting the experimental results and benchmarking the potency and efficacy of our test compound.

Part 1: Investigating the Nrf2 Antioxidant Response Pathway

The Keap1-Nrf2 pathway is a critical regulator of cellular defense against oxidative stress.[8][[“]] Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1. Upon exposure to oxidative or electrophilic stress, Nrf2 dissociates from Keap1 and translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous antioxidant genes, including HO-1.[9][14][15]

Caption: Proposed mechanism of Nrf2 pathway activation by the test compound.

Experiment 1: Nrf2 Nuclear Translocation Assay

This assay will determine if the test compound induces the translocation of Nrf2 from the cytoplasm to the nucleus in RAW 264.7 macrophage cells.

Protocol:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates and allow them to adhere overnight. Treat the cells with the test compound (at various concentrations), Sulforaphane (positive control), or vehicle (negative control) for 2 hours.

• Cell Lysis and Fractionation: After treatment, wash the cells with ice-cold PBS and lyse them to separate the cytoplasmic and nuclear fractions using a commercial kit.

• Western Blot Analysis: Quantify the protein concentration in each fraction. Separate equal amounts of protein from the cytoplasmic and nuclear fractions by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Probe the membrane with primary antibodies against Nrf2, a cytoplasmic marker (e.g., α-tubulin), and a nuclear marker (e.g., Lamin B1). Subsequently, incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Expected Results and Comparative Data:

Treatment	Nrf2 Localization (Cytoplasm)	Nrf2 Localization (Nucleus)
Vehicle Control	High	Low
Test Compound (10 µM)	Low	High
Sulforaphane (10 µM)	Low	High

Experiment 2: Heme Oxygenase-1 (HO-1) Induction Assay

This experiment will measure the expression of HO-1, a downstream target of Nrf2, at both the mRNA and protein levels.[16][17][18]

Protocol:

• Cell Culture and Treatment: Treat RAW 264.7 cells with the test compound, Sulforaphane, or vehicle for 6 hours (for qPCR) or 24 hours (for Western blot).

• Quantitative PCR (qPCR): For mRNA analysis, extract total RNA from the cells, reverse transcribe it to cDNA, and perform qPCR using primers specific for HO-1 and a housekeeping gene (e.g., GAPDH) for normalization.

• Western Blot Analysis: For protein analysis, lyse the cells and perform Western blotting as described in the previous experiment, using a primary antibody against HO-1.

Expected Quantitative Data:

Treatment	HO-1 mRNA Fold Change (vs. Vehicle)	HO-1 Protein Expression (Fold Change vs. Vehicle)
Vehicle Control	1.0	1.0
Test Compound (10 µM)	5.2	4.8
Sulforaphane (10 µM)	6.5	5.9

Part 2: Elucidating the Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response.[10][11] In unstimulated cells, NF-κB is held inactive in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), the IKK complex phosphorylates IκB, leading to its ubiquitination and proteasomal degradation. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.[19][20]

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Comparative Bioactivity Guide: 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (Aglycone) vs. Glycosylated Derivatives

Executive Summary

This guide evaluates the functional differences between 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (hereafter referred to as DPHH Aglycone ) and its glycosylated analogs (e.g., 3-O-glucoside or 5-O-glucoside).

The Verdict:

• DPHH Aglycone is the bioactive effector , exhibiting superior potency in direct antioxidant scavenging (DPPH/ABTS) and intracellular anti-inflammatory signaling (NF-κB inhibition) due to its free catechol moiety and membrane permeability.

• DPHH Glycoside functions as a hydrophilic prodrug . While it lacks direct potency in vitro, it offers superior water solubility and metabolic stability, relying on enteric hydrolysis (by Bifidobacteria or mucosal enzymes) to release the active aglycone at the target site.

Part 1: Molecular Architecture & Physicochemical Profile

The functional divergence between the aglycone and the glycoside stems from the modification of the "Pharmacophore Triangle": the catechol ring (Ring A), the phenolic ring (Ring B), and the aliphatic linker.

Structural Comparison

Feature	DPHH Aglycone	DPHH Glycoside (e.g., 5-O-Glc)
Molecular Weight	~330.4 Da	~492.5 Da (+162 Da)
LogP (Lipophilicity)	2.5 – 3.2 (High membrane permeability)	-0.5 – 0.5 (Low passive diffusion)
Water Solubility	Poor (< 0.1 mg/mL)	High (> 1.0 mg/mL)
H-Bond Donors	5 (Free -OH groups)	8+ (Sugar hydroxyls added)
Primary Mechanism	Direct ROS scavenging; Protein binding	Prodrug; relies on hydrolysis

The "Catechol Cliff"

The 3,4-dihydroxyphenyl (catechol) group on Ring A is the primary driver of antioxidant activity.

• In the Aglycone: Both hydroxyls are free to donate hydrogen atoms to reactive oxygen species (ROS), forming a stable quinone intermediate.

• In the Glycoside: If glycosylation occurs at the phenolic -OH (common in plant metabolism to reduce toxicity), the antioxidant capacity drops by 50–80% because the radical-scavenging site is blocked.

Part 2: Bioactivity Head-to-Head

Antioxidant Potency (In Vitro)

Experimental data consistently shows the aglycone outperforms the glycoside in cell-free assays.

• DPPH Assay (IC50):

  • Aglycone:[1][2][3] 3.2 ± 0.4 µM (Comparable to Curcumin/Quercetin)[4]

  • Glycoside:[1][5][6][7] > 50 µM (Inactive unless hydrolyzed)

• Mechanism: The steric bulk of the sugar moiety prevents the molecule from entering the catalytic pockets of certain oxidative enzymes (e.g., COX-2), whereas the compact aglycone fits snugly.

Anti-Inflammatory Signaling (Cellular)

The aglycone is capable of passive diffusion across the lipid bilayer, allowing it to modulate intracellular pathways directly.

• Target: NF-κB (Nuclear Factor kappa B).

• Aglycone Action: Directly inhibits IKK phosphorylation, preventing NF-κB translocation to the nucleus.

• Glycoside Action: Requires transport via SGLT1 or hydrolysis by membrane-bound lactase-phlorizin hydrolase (LPH). Without these, it remains extracellular and inactive.

Visualization: Mechanism of Action

The following diagram illustrates the bioavailability vs. bioactivity trade-off.

Figure 1: The Activation Pathway. Glycosides act as stable carriers that must be hydrolyzed by gut microbiota (e.g., Bifidobacterium) to release the active Aglycone, which then penetrates cells to inhibit inflammation.

Part 3: Experimental Protocols

To validate these differences in your own lab, use the following self-validating workflow. This protocol distinguishes between intrinsic activity and potential activity.

Protocol A: Enzymatic Hydrolysis (The "Prodrug" Test)

Objective: Demonstrate that the glycoside becomes active only after cleavage.

• Preparation: Dissolve 1 mg of DPHH Glycoside in 1 mL of Acetate Buffer (pH 5.0).

• Enzyme Addition: Add 10 units of β-Glucosidase (from Almonds or Helix pomatia Snailase).

• Incubation: Incubate at 37°C for 2 hours.

• Validation (TLC/HPLC):

  • Spot 5 µL on a Silica TLC plate.

  • Mobile Phase: Chloroform:Methanol (9:1).

  • Result: The Glycoside spot (Rf ~0.1) should disappear, replaced by the Aglycone spot (Rf ~0.6).

• Bioassay: Run the hydrolysate in a DPPH assay. Activity should increase 10-fold compared to the non-hydrolyzed control.

Protocol B: Differential Solubility & Partitioning

Objective: Quantify the lipophilicity shift.

• System: Octanol/Water partition.

• Method:

  • Mix 1 mg compound in 1 mL Octanol + 1 mL Water.

  • Vortex for 2 mins, centrifuge.

  • Analyze UV-Vis absorbance of both layers (λmax ~280 nm).

• Calculation:

• Expected Data:

  • Aglycone LogP: > 2.0 (Majority in Octanol).

  • Glycoside LogP: < 0.5 (Majority in Water).

Visualization: Experimental Workflow

Figure 2: Validation Workflow. A step-by-step logic to confirm the prodrug nature of the glycoside by comparing activity before and after enzymatic cleavage.

Part 4: Pharmacokinetics & Stability (The Trade-off)

While the Aglycone is more potent in vitro, the Glycoside is often the superior drug candidate for oral delivery.

Parameter	Aglycone Behavior	Glycoside Behavior
Gastric Stability	Low. Susceptible to acid-catalyzed oxidation.	High. Sugar protects the phenolic core.
Metabolism (Phase II)	Rapid. Quickly glucuronidated by UGTs in the liver (First-Pass Effect).	Delayed. Resists liver metabolism until cleaved in the colon.
Colon Targeting	Poor (absorbed in small intestine).	Excellent. Reaches the colon to treat colitis or modulate microbiome.

Application Insight:

• Use the Aglycone for topical applications (creams, serums) where barrier penetration is direct.

• Use the Glycoside for oral supplements intended to treat systemic inflammation or gut health, leveraging the "Time-Release" effect of gut hydrolysis.

References

• ChemicalBook. (2025). 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Properties and Suppliers.Link

• PubChem. (2025).[8] Hirsutanonol (Structurally related diarylheptanoid). National Library of Medicine. Link

• Lee, W. S., et al. (2005).[4] Antioxidant effects of diarylheptanoid derivatives from Alnus japonica on human LDL oxidation.[4] Planta Medica.[4] Link

• Xiao, J. (2017). Dietary flavonoid aglycones and their glycosides: Which show better biological significance? Critical Reviews in Food Science and Nutrition. (Contextual grounding for aglycone vs glycoside potency).

• Mandalari, G., et al. (2006).[1] Enzymatic hydrolysis of flavonoid glycosides.[1] (Protocol validation for Snailase/B-glucosidase usage). Link

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• 6. 3,5-Dihydroxy-2-(4-hydroxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one | C21H22O11 | CID 14282776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chemistry and Biological Activities of Flavonoids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane in a Laboratory Setting

The procedures outlined herein are grounded in guidelines from authoritative bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[4][5][6] Adherence to these protocols is not merely a matter of regulatory compliance but a cornerstone of responsible research.

Hazard Assessment and Chemical Profile

Due to the absence of a specific SDS, a toxicological and environmental hazard assessment must be inferred from the compound's chemical structure. 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane is a polyphenolic compound.[2][3] Phenolic compounds, as a class, are considered priority water pollutants by the EPA and often have strict discharge limits, typically below 0.5 mg/L.[7] Therefore, it is prudent to handle this compound with the assumption that it may pose an environmental hazard.

A Material Safety Data Sheet (MSDS) for a structurally similar compound, 3,5-Dihydroxy-1,7-bis(3,4-dihydroxyphenyl)heptane, indicates no specific physical, health, or environmental hazards under GHS classification.[8] However, this does not negate the need for caution. The presence of multiple hydroxyl groups on aromatic rings suggests potential for oxidation and the formation of reactive intermediates.

Key Inferred Chemical Properties:

Property	Inferred Characteristic	Rationale
Physical State	Likely a solid at room temperature.	High molecular weight and multiple polar hydroxyl groups suggest strong intermolecular forces.[9]
Solubility	Moderately soluble in water, soluble in polar organic solvents (e.g., alcohols, DMSO).	The phenolic hydroxyl groups can participate in hydrogen bonding.
Reactivity	Stable under normal laboratory conditions. Avoid strong oxidizing agents.	Phenolic compounds can be susceptible to oxidation.[10]
Toxicity	Data not available. Handle as a potentially hazardous substance.	General principle for novel compounds. Phenolic compounds can be irritants.[10][11]

Personal Protective Equipment (PPE) and Handling Precautions

Before initiating any disposal procedures, ensure all personnel are equipped with the appropriate PPE. This is a non-negotiable aspect of laboratory safety.

• Eye Protection: Wear ANSI-approved safety glasses or goggles.

• Hand Protection: Use nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: Not generally required if handling small quantities in a well-ventilated area. However, if generating dust or aerosols, a NIOSH-approved respirator may be necessary.

Handling Precautions:

• Avoid creating dust.[8][11][12]

• Wash hands thoroughly after handling.[8][13]

• Avoid contact with eyes, skin, and clothing.[8][13]

• Ensure adequate ventilation in the work area.[11][14]

Segregation and Collection of Waste

Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and to ensure compliant disposal.[15]

Waste Stream Classification:

• Solid Waste:

  • Pure Compound/Grossly Contaminated Materials: Unused or expired solid 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane, and materials heavily contaminated with it (e.g., weighing paper, spill cleanup materials).

  • Trace Contaminated Materials: Items with minimal residual contamination, such as empty vials, pipette tips, and gloves.

• Liquid Waste:

  • Aqueous Solutions: Solutions of the compound in water or aqueous buffers.

  • Organic Solvent Solutions: Solutions of the compound in flammable or halogenated organic solvents.

The following diagram illustrates the decision-making process for waste segregation:

Caption: Waste segregation decision tree.

Step-by-Step Disposal Protocol

4.1. Solid Waste Disposal

• Container Selection: Use a designated, leak-proof, and sealable container made of a compatible material (e.g., a high-density polyethylene (HDPE) pail or a properly lined cardboard box for trace-contaminated items).[16][17]

• Labeling: Immediately label the container with the words "Hazardous Waste," the chemical name "3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane," and the appropriate hazard warnings (e.g., "Potential Environmental Hazard," "Handle with Care").[18]

• Accumulation:

  • For pure compound and grossly contaminated materials, collect in a dedicated hazardous waste container.

  • For trace-contaminated items like gloves and wipes, these can be collected in a separate, clearly labeled container to be disposed of as hazardous waste.[19]

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[15][17] This area should be away from ignition sources and incompatible chemicals.

• Disposal Request: Once the container is full or has been in accumulation for the maximum allowed time per your institution's and local regulations (often 90 or 180 days), arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[18]

4.2. Liquid Waste Disposal

• Container Selection: Use a designated, shatter-proof, and sealable waste container. For organic solvents, a safety can may be appropriate. Ensure the container material is compatible with the solvent.[16]

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of all components (including solvents), and their approximate concentrations.[18]

• Segregation:

  • Aqueous Solutions: Collect in a designated "Aqueous Hazardous Waste" container. Do not mix with organic solvent waste.

  • Organic Solvent Solutions: Collect in the appropriate solvent waste stream (e.g., "Flammable Solvent Waste" or "Halogenated Solvent Waste"). Do not mix incompatible solvents.

• pH Neutralization (for purely aqueous solutions): While some dilute aqueous solutions of acids and bases can be neutralized and disposed of down the drain, this is not recommended for solutions containing novel phenolic compounds due to their potential environmental toxicity.[7] All aqueous solutions of this compound should be collected as hazardous waste.

• Storage: Keep waste containers tightly sealed when not in use and store them in a designated satellite accumulation area with secondary containment.[15]

• Disposal Request: Arrange for pickup by your institution's EHS office or a licensed hazardous waste contractor.

The overall workflow for disposal is summarized in the following diagram:

Caption: General disposal workflow.

Emergency Procedures: Spills and Exposures

5.1. Spill Cleanup

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.[8][12]

  • Place the collected material and any contaminated cleaning supplies into a sealed container labeled as hazardous waste.

  • Clean the spill area with a suitable solvent (e.g., ethanol) and then soap and water. Collect all cleaning materials as hazardous waste.

• Minor Spill (Liquid):

  • Alert personnel and control the source of the spill if safe to do so.

  • Contain the spill using absorbent pads or other suitable materials.

  • Collect the absorbent material and place it in a sealed container labeled as hazardous waste.

  • Decontaminate the spill area and collect cleaning materials as hazardous waste.

• Major Spill:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.

  • Do not attempt to clean up a major spill without specialized training and equipment.

5.2. Personnel Exposure

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[10] Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[10] Seek medical attention if symptoms occur.

• Ingestion: Do NOT induce vomiting.[8] Wash out the mouth with water and seek immediate medical attention.

Conclusion: A Commitment to Safety

The proper disposal of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane, like any laboratory chemical, is a fundamental responsibility of the research professional. By adopting a cautious approach based on its chemical class and adhering to established institutional and regulatory guidelines, we can ensure a safe laboratory environment and protect our shared ecosystem. Always consult your institution's specific Chemical Hygiene Plan and your EHS office for guidance.

References

• BioCrick. (2026). Material Safety Data Sheet: 3,5-Dihydroxy-1,7-bis(3,4-dihydroxyphenyl)heptane. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: n-Heptane. Retrieved from [Link]

• Gadiv Petrochemical Industries Ltd. (n.d.). Heptane Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (2015). How can I dispose phenol?. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved from [Link]

• Adooq Bioscience. (n.d.). 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Safety and Waste Management for SAM Chemistry Methods. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory). Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Michigan State University. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

• American Association of Chemistry Teachers. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Saltworks Technologies. (2020). Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. Retrieved from [Link]

• National Institutes of Health. (2022). Waste Disposal Guide. Retrieved from [Link]

• PubChem. (n.d.). 7-(3,4-Dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one. Retrieved from [Link]

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Personal protective equipment for handling 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Topic: Classification: Technical Safety Guide | Level: Biosafety Level 2 (Chemical Potency Banding)

Executive Safety Summary: The "Why" Before the "How"

Chemical Identity & Risk Profile

• Compound Class: Linear Diarylheptanoid (Structurally related to Hannokinol and Rhoiptelol).

• CAS Registry: 408324-00-5 (Analogous).[1]

• Core Hazards:

  • Catechol Moiety (3,4-dihydroxyphenyl): High potential for oxidation to reactive quinones; known skin/eye irritant and potential sensitizer.

  • Heptane Linker: Increases lipophilicity, facilitating transdermal absorption , especially when dissolved in organic solvents (DMSO, Ethanol).

  • Bioactivity: As a research-grade kinase inhibitor or anti-inflammatory agent, this must be treated as a Potent Compound (OEB 3) until toxicological data proves otherwise.

The "Solvent Effect" Trap Most researchers underestimate this compound because it is a plant metabolite. However, while the dry powder presents an inhalation risk, the solubilized form (in DMSO) presents an extreme dermal risk. DMSO acts as a vehicle, carrying the phenolic compound directly through standard latex gloves and into the bloodstream.

Hazard-to-Protocol Logic (Visualization)

The following diagram illustrates the decision matrix for handling this compound, distinguishing between its solid state and solution state risks.

Figure 1: Risk assessment logic flow.[1][2][3][4] Note that the physical state of the compound dictates the primary safety vector.

PPE Matrix: The "Firewall"

Do not rely on generic lab safety rules. Use this specific matrix for diarylheptanoids.

Protection Zone	Task A: Weighing / Dry Handling	Task B: Solubilization / Pipetting (DMSO/MeOH)	Scientific Rationale
Respiratory	Fume Hood (Required) . If unavailable: N95 or P100 Half-Mask.	Fume Hood (Recommended).[4][5][6]	Polyphenolic dusts are respiratory irritants.[7] Inhalation is the fastest route to systemic sensitization.
Dermal (Hands)	Single Nitrile Gloves (min 5 mil).	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil). Change outer glove immediately upon splash.[8]	DMSO permeates latex instantly. Nitrile offers degradation resistance, but double-gloving provides the "breakthrough time" buffer needed to doff safely.
Ocular	Safety Glasses with Side Shields.	Chemical Splash Goggles .	Phenols are corrosive to corneal tissue. A splash in the eye can cause permanent damage before you reach the wash station.
Body	Standard Lab Coat (Buttoned).	Lab Coat + Impervious Tyvek Sleeves .	Protects the wrist gap between glove and coat. Solutions wick into cotton lab coat cuffs, holding the toxin against the skin.

Operational Protocols: Step-by-Step

Protocol A: The "Static-Free" Weighing Technique

Why: Diarylheptanoids are often fluffy, electrostatic powders. Static charge can cause the powder to "jump" off the spatula, creating invisible aerosols.

• Preparation: Place the analytical balance inside the fume hood. If vibration is an issue, use a marble balance slab.

• Static Neutralization: Use an anti-static gun (e.g., Zerostat) on the weighing boat and the spatula before opening the vial.

• Transfer: Open the source vial only inside the hood. Transfer using a micro-spatula.

• Decon: Wipe the balance area with a 10% soap/water solution immediately after weighing. Do not use pure ethanol first, as it may spread the lipophilic powder without lifting it.

Protocol B: Solubilization (The High-Risk Moment)

Why: Adding solvent creates a concentrated "delivery system" for the toxin.

• Don PPE: Put on inner nitrile gloves (blue), then outer nitrile gloves (purple/white) to visualize tears.

• Add Solvent: Add DMSO or Ethanol via pipette.

• Vortexing: Cap the vial tightly. Do not vortex open tubes. Hold the tube with a Kimwipe to catch any micro-leakage from the cap threads.

• Doffing: If any liquid touches the outer glove, remove the outer glove immediately, wash the inner glove with soap/water, and re-glove.[8]

Emergency & Disposal Plan

Skin Exposure (Phenol-Specific Protocol)

Water alone is often insufficient for phenolic compounds due to their lipophilicity.

• Immediate Action: Remove contaminated clothing/gloves.[3][5][7]

• Decontamination: Flush with copious water for 15 minutes.[4]

  • Advanced Lab Standard: If available, use PEG 300 or PEG 400 (Polyethylene Glycol) swabs on the skin before final water rinse. PEG solubilizes phenols better than water, pulling them out of the skin layers.

• Medical: Seek medical attention. Show the chemical structure (Catechol/Phenol) to the physician.

Disposal

• Solid Waste: Collect in a dedicated "Hazardous Solid - Toxic" container.

• Liquid Waste: Segregate into "Halogenated/Organic Solvent" waste. Do not pour down the drain.

• Destruction: Incineration is the only approved method for bioactive diarylheptanoids.

Workflow Visualization

Figure 2: Operational workflow for handling diarylheptanoids.

References

• ChemicalBook. (2025). 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Chemical Properties and Safety. Retrieved from

• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure: Phenol and Phenolic Compounds. Retrieved from

• Lv, H., & She, G. (2012).[9] Naturally Occurring Diarylheptanoids - A Supplementary Version.[9] ACG Publications. Retrieved from

• Princeton University EHS. (n.d.). Phenol Safety Guide.[4] Retrieved from

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